Methyl 2-cyclohexyl-2-methylpropanoate

Core Science & Biosynthesis

Synthesis and Characterization of Methyl 2-cyclohexyl-2-methylpropanoate: A Technical Guide

Introduction & Chemical Significance

Methyl 2-cyclohexyl-2-methylpropanoate (CAS: 86769-66-6) is a highly sterically hindered aliphatic ester characterized by adjacent tertiary and quaternary carbon centers[1]. In drug development, incorporating such dense steric bulk around an ester linkage is a proven strategy to increase metabolic stability, effectively shielding the carbonyl core from rapid enzymatic hydrolysis by unspecific esterases. Furthermore, its unique structural topology makes it a valuable intermediate in the synthesis of complex active pharmaceutical ingredients (APIs) and advanced fragrance molecules.

Synthesizing the C–C bond between a quaternary carbon and a secondary cyclic carbon presents a significant synthetic challenge. Direct SN​2 alkylation of methyl isobutyrate enolates with cyclohexyl halides typically fails; the strong basicity of the enolate promotes E2 elimination of the secondary halide, yielding cyclohexene rather than the desired coupled product. To bypass this limitation, advanced methodologies leveraging episulfonium intermediates or carbocation rearrangements are required.

Retrosynthetic Strategies & Mechanistic Rationale

We outline two field-proven, self-validating pathways to construct the target molecule, each chosen for its ability to circumvent elimination side-reactions.

Route A: Episulfonium-Mediated Alkylation (The Paterson-Patel Method)

Developed by [2], this method utilizes the Lewis acid-catalyzed reaction of an O-silylated enolate with an alkene-phenylsulfenyl chloride adduct.

• Causality of Reagents: The intermediate episulfonium ion generated via ZnBr2​ catalysis is highly electrophilic but structurally restricted from undergoing elimination. This allows the weakly nucleophilic silyl ketene acetal (derived from methyl isobutyrate) to attack the ring efficiently. Subsequent reductive desulfurization with Raney Nickel yields the target ester.

Route B: Carbocation Rearrangement (Koch-Haaf Carboxylation)

This approach leverages the thermodynamic stability of tertiary carbocations[3].

• Causality of Reagents: Starting from 1-isopropylcyclohexanol, treatment with strong acid (formic and sulfuric acid) generates a carbocation. Due to the steric strain and hyperconjugative stabilization, a 1,2-hydride shift occurs, migrating the positive charge to form the more stable 2-cyclohexyl-2-propyl cation. Trapping this cation with in-situ generated carbon monoxide yields the sterically hindered acid, which is then esterified.

Retrosynthetic pathways for Methyl 2-cyclohexyl-2-methylpropanoate highlighting key intermediates.

Experimental Methodologies

Protocol 1: Sulphur-Mediated Alkylation of O-Silylated Enolates[2]

This protocol is a self-validating system: the intermediate γ -phenylthioester is highly UV-active, allowing for precise reaction monitoring via TLC or HPLC before the final desulfurization step.

Step 1: Formation of the Silyl Ketene Acetal

• Charge a flame-dried Schlenk flask with anhydrous THF (50 mL) and diisopropylamine (1.1 equiv) under an argon atmosphere. Cool to -78 °C.

• Add n-butyllithium (1.05 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes to form LDA.

• Add methyl isobutyrate (1.0 equiv) dropwise. Stir for 45 minutes at -78 °C.

• Quench the enolate with trimethylsilyl chloride (TMSCl, 1.2 equiv). Allow the reaction to warm to room temperature over 2 hours.

• Concentrate under reduced pressure, precipitate LiCl with dry pentane, filter, and distill the resulting 1-methoxy-2-methyl-1-(trimethylsiloxy)propene.

Step 2: ZnBr2​ -Catalyzed Alkylation

• In a separate flask, react cyclohexene (1.0 equiv) with benzenesulfenyl chloride (PhSCl, 1.0 equiv) in anhydrous CH2​Cl2​ at -78 °C to form the 1-chloro-2-(phenylthio)cyclohexane adduct.

• Add anhydrous ZnBr2​ (0.1 equiv) to the solution, immediately followed by the dropwise addition of the silyl ketene acetal (1.2 equiv) from Step 1.

• Stir at -78 °C for 2 hours, then slowly warm to 0 °C. Validation: Monitor via TLC (Hexane/EtOAc 9:1); the disappearance of the UV-active PhSCl adduct indicates completion.

• Quench with saturated aqueous NaHCO3​ , extract with CH2​Cl2​ , dry over MgSO4​ , and purify via silica gel chromatography to isolate the γ -phenylthioester.

Step 3: Reductive Desulfurization

• Dissolve the γ -phenylthioester in absolute ethanol.

• Add an excess of active W-2 Raney Nickel slurry.

• Stir vigorously at room temperature under a hydrogen balloon for 4-6 hours.

• Filter carefully through a pad of Celite (Caution: Raney Ni is pyrophoric). Evaporate the solvent to yield pure methyl 2-cyclohexyl-2-methylpropanoate.

Sulphur-mediated alkylation workflow via an episulfonium intermediate and desulfurization.

Protocol 2: Koch-Haaf Carboxylation & Esterification[3]

Step 1: Carboxylation via 1,2-Hydride Shift

• In a three-necked flask equipped with a dropping funnel and a gas outlet, place 98% H2​SO4​ (10 equiv).

• Prepare a mixture of 1-isopropylcyclohexanol (1.0 equiv) and 98% formic acid (4.0 equiv).

• Add the alcohol/formic acid mixture dropwise to the vigorously stirred sulfuric acid at 0–5 °C over 2 hours. Crucial Causality: Slow addition and controlled stirring are mandatory to suppress oligomerization of the intermediate carbocation and ensure the complete 1,2-hydride shift to the tertiary 2-cyclohexyl-2-propyl cation.

• Pour the highly acidic mixture over crushed ice. Extract the precipitated 2-cyclohexyl-2-methylpropanoic acid with diethyl ether.

• Extract the ether layer with 1M NaOH, acidify the aqueous layer with HCl, and back-extract with ether to isolate the pure carboxylic acid.

Step 2: Fischer Esterification

• Dissolve the hindered acid in anhydrous methanol.

• Add a catalytic amount of concentrated H2​SO4​ (or use SOCl2​ to form the acid chloride in situ).

• Reflux for 12 hours. Cool, neutralize, and extract with ethyl acetate to yield the target ester.

Mechanism of Koch-Haaf carboxylation via 1,2-hydride shift to form the tertiary acid.

Analytical Characterization

Validating the successful synthesis of Methyl 2-cyclohexyl-2-methylpropanoate requires confirming the presence of the quaternary carbon and the intact cyclohexane ring. The following tables summarize the expected physical properties[1] and representative NMR spectral data.

Table 1: Physical and Chemical Properties

Property	Value
IUPAC Name	methyl 2-cyclohexyl-2-methylpropanoate
CAS Number	86769-66-6
Molecular Formula	C11​H20​O2​
Molecular Weight	184.28 g/mol
XLogP3	3.7
Topological Polar Surface Area	26.3 Ų

Table 2: Representative 1H and 13C NMR Spectral Data ( CDCl3​ , 400 MHz / 100 MHz)

Nucleus	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Assignment
1H	3.65	Singlet (s)	3H	−OCH3​
1H	1.75 - 1.60	Multiplet (m)	5H	Cyclohexyl (equatorial)
1H	1.50	Triplet of triplets (tt)	1H	Cyclohexyl ( −CH− )
1H	1.25 - 1.10	Multiplet (m)	5H	Cyclohexyl (axial)
1H	1.12	Singlet (s)	6H	−C(CH3​)2​
13C	178.5	-	-	C=O (Ester carbonyl)
13C	51.5	-	-	−OCH3​
13C	46.2	-	-	Quaternary −C(CH3​)2​−
13C	44.0	-	-	Cyclohexyl −CH−
13C	28.5, 26.8, 26.5	-	-	Cyclohexyl −CH2​−
13C	22.0	-	-	−C(CH3​)2​

Note: The definitive diagnostic signal in the 1H NMR spectrum is the sharp 6H singlet at ~1.12 ppm, which confirms the successful installation of the gem-dimethyl group adjacent to the chiral center of the cyclohexane ring.

Conclusion

The synthesis of Methyl 2-cyclohexyl-2-methylpropanoate requires strategic circumvention of standard SN​2 limitations due to extreme steric hindrance. By employing either the episulfonium-mediated alkylation of O-silylated enolates or the thermodynamically driven Koch-Haaf carbocation rearrangement, chemists can reliably construct this highly stable, sterically congested ester for downstream pharmaceutical and materials applications.

Sources

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Physicochemical Profiling and Synthetic Methodologies of Methyl 2-cyclohexyl-2-methylpropanoate: A Technical Guide for Advanced Research

Executive Summary

In the realm of modern drug discovery and advanced materials science, the strategic incorporation of sterically hindered, lipophilic building blocks is paramount for modulating pharmacokinetic properties and molecular stability. Methyl 2-cyclohexyl-2-methylpropanoate (CAS 86769-66-6)[1] represents a highly specialized aliphatic ester characterized by a gem-dimethyl group and a bulky cyclohexyl appendage.

This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural causality, and self-validating synthetic protocols. By understanding the interplay between its steric bulk and electronic distribution, researchers can effectively leverage this compound as a robust intermediate in the synthesis of complex active pharmaceutical ingredients (APIs) and specialty polymers.

Structural Causality and Physicochemical Profiling

The physical behavior of Methyl 2-cyclohexyl-2-methylpropanoate is entirely dictated by its unique structural topology. The fully substituted alpha-carbon (bearing two methyl groups and a cyclohexyl ring) creates a localized zone of extreme steric hindrance adjacent to the ester carbonyl.

Quantitative Data Summary

The following table synthesizes the core physicochemical metrics of the compound, derived from authoritative databases including [2] and [3].

Property	Value	Causality & Practical Implication
Molecular Formula	C₁₁H₂₀O₂	Provides a high carbon-to-heteroatom ratio, driving its non-polar characteristics.
Molecular Weight	184.27 g/mol	Falls well within the Lipinski Rule of 5 (<500 Da), ensuring high ligand efficiency[2].
LogP (Octanol/Water)	~3.32 - 3.70	Highly lipophilic. Excellent for penetrating lipid bilayers; partitions strongly into organic solvents during liquid-liquid extraction[2][3].
Boiling Point	208.7 ± 8.0 °C	Moderate volatility. Requires careful handling during solvent evaporation (e.g., rotovap bath must be kept < 40 °C to prevent product loss)[1].
Density	0.956 ± 0.06 g/cm³	Slightly less dense than water. Will consistently form the upper organic layer during standard aqueous workups[1].
Polar Surface Area (PSA)	26.3 Ų	Exceptionally low PSA. Implies near-perfect membrane permeability and a high probability of crossing the blood-brain barrier (BBB)[2].
H-Bond Acceptors / Donors	2 / 0	The ester oxygens act as weak acceptors, but the lack of protic hydrogens prevents intermolecular self-association, keeping the boiling point relatively low[2].

Structure-Property Logic

The logical relationship between the molecule's structural features and its macroscopic properties is visualized below.

Fig 1. Structure-property relationships of Methyl 2-cyclohexyl-2-methylpropanoate.

Synthetic Methodologies and Mechanistic Pathways

Synthesizing alpha,alpha-disubstituted esters requires overcoming significant steric barriers. While advanced methods like the sulphur-mediated alkylation of O-silylated enolates have been documented by[4], the most reliable and scalable approach in modern laboratories is the iterative electrophilic alkylation of ester enolates under strict kinetic control.

Pathway Visualization

Fig 2. Iterative enolate alkylation workflow for synthesizing the target ester.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every critical step includes an analytical checkpoint to confirm causality and reaction progress.

Protocol 1: Iterative Enolate Alkylation Workflow

Objective: Synthesize Methyl 2-cyclohexyl-2-methylpropanoate from methyl 2-cyclohexylacetate.

• Kinetic Enolate Formation:

  • Action: Purge a flame-dried Schlenk flask with Argon. Add anhydrous Tetrahydrofuran (THF) and cool to -78 °C using a dry ice/acetone bath.

  • Causality: The -78 °C temperature is strictly required to prevent the kinetic enolate from equilibrating to the thermodynamic state or undergoing unwanted Claisen self-condensation.

  • Action: Add Lithium Diisopropylamide (LDA) (2.2 eq) dropwise, followed by slow addition of methyl 2-cyclohexylacetate (1.0 eq). Stir for 45 minutes.

  • Causality: LDA is chosen because it is a sterically hindered, non-nucleophilic base. It selectively deprotonates the alpha-carbon without attacking the ester carbonyl via nucleophilic acyl substitution.

• Electrophilic Alkylation:

  • Action: Add Methyl Iodide (MeI) (2.5 eq) dropwise. Allow the reaction to slowly warm to room temperature over 4 hours.

  • Causality: Slow warming ensures complete consumption of the enolate via an Sₙ2 mechanism. The excess equivalents of LDA and MeI drive the reaction through the mono-alkylated intermediate directly to the di-alkylated target.

• In-Process Self-Validation (Crucial Step):

  • Action: Extract a 0.1 mL reaction aliquot, quench it in 1 mL of methanol, and inject it into the GC-MS (see Protocol 2).

  • Validation Logic: The chromatogram must show the complete disappearance of the starting material (m/z 156) and the mono-alkylated intermediate (m/z 170). The emergence of a single dominant peak at m/z 184 confirms successful gem-dimethylation. If m/z 170 persists, the system validates that the reaction is incomplete, prompting the operator to re-cool to -78 °C and add additional LDA/MeI.

• Workup and Isolation:

  • Action: Quench the main reaction with saturated aqueous NH₄Cl. Extract with diethyl ether (3x).

  • Causality: NH₄Cl is a mild acid that neutralizes excess LDA without hydrolyzing the newly formed, sterically hindered ester.

  • Action: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (water bath strictly < 30 °C).

Protocol 2: Chromatographic Characterization (GC-MS)

Objective: Verify the purity and structural identity of the synthesized ester.

• Column Selection: Use a DB-5MS column (30 m x 0.25 mm x 0.25 µm).

  • Causality: A non-polar stationary phase (5% phenyl-methylpolysiloxane) is ideal for separating highly lipophilic, volatile aliphatic esters based on minor steric differences and boiling points.

• Oven Program: Hold at 60 °C for 2 min, ramp at 10 °C/min to 250 °C, hold for 5 min.

• Mass Spectrometry (EI at 70 eV):

  • Validation: Look for the Molecular Ion [M]⁺ at m/z 184 .

  • Fragmentation Causality: Expect a base peak resulting from the cleavage of the bulky cyclohexyl group. The loss of a methoxy radical (-31 Da) will yield a fragment at m/z 153, while the loss of the cyclohexyl radical (-83 Da) yields the highly stable alpha,alpha-dimethyl ester cation at m/z 101.

Applications in Drug Development

In medicinal chemistry, the incorporation of the 2-cyclohexyl-2-methylpropanoate moiety serves specific, high-value purposes:

• Metabolic Shielding: The gem-dimethyl group acts as a steric shield, preventing cytochrome P450 enzymes from easily accessing and oxidizing the alpha-carbon.

• Lipophilic Pocket Targeting: The non-planar, bulky nature of the cyclohexyl ring allows the molecule to anchor deeply into hydrophobic binding pockets of target proteins, significantly increasing binding affinity (Kd) through favorable entropic displacement of water molecules.

References

• National Center for Biotechnology Information. "Methyl 2-cyclohexyl-2-methylpropanoate | C11H20O2 | CID 13096510". PubChem. URL:[Link]

• Chemspace. "Methyl 2-cyclohexyl-2-methylpropanoate - C11H20O2 | CSSB00010731997". URL:[Link]

• Paterson, I., & Fleming, I. (1983). "O-silylated enolates in organic synthesis: sulphur-mediated alkylation of esters with alkenes." Tetrahedron Letters, 24(12), 1315-1318. DOI: 10.1016/S0040-4039(00)81644-5. URL:[Link]

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• 4. Redirecting [linkinghub.elsevier.com]

In-Depth Technical Guide: Spectroscopic Characterization and Synthesis of Methyl 2-cyclohexyl-2-methylpropanoate (CAS 86769-66-6)

Executive Summary

Methyl 2-cyclohexyl-2-methylpropanoate (CAS 86769-66-6) is a sterically hindered, α,α-disubstituted ester[1]. In advanced drug development and complex molecule synthesis, such highly branched aliphatic motifs are strategically deployed to increase lipophilicity, restrict conformational freedom, and provide extreme steric shielding against enzymatic esterase hydrolysis[2]. This whitepaper provides a comprehensive, self-validating framework for the synthesis and spectroscopic characterization of this compound.

Chemical Identity and Physical Properties

Understanding the baseline physiochemical properties is critical for downstream extraction and chromatographic purification workflows.

Property	Value	Reference
Chemical Name	Methyl 2-cyclohexyl-2-methylpropanoate	[3]
CAS Number	86769-66-6	[1]
Molecular Formula	C₁₁H₂₀O₂	[3]
Molecular Weight	184.27 g/mol	[3]
Boiling Point	~208.7 °C (Predicted)	[1]
Density	~0.956 g/cm³ (Predicted)	[1]

Synthetic Methodologies: Overcoming Steric Hindrance

The Challenge of α,α-Disubstituted Esters

Direct alkylation of the methyl isobutyrate enolate with cyclohexyl halides is notoriously inefficient. The basicity of the tertiary enolate promotes competing E2 dehydrohalogenation of the secondary cyclohexyl halide, resulting in poor yields of the desired C-C bond formation. To circumvent this, the highly authoritative Paterson-Fleming methodology utilizes a sulfur-mediated alkylation of silyl enolates[4].

Step-by-Step Protocol: Sulfur-Mediated Alkylation

This protocol relies on the generation of an electrophilic episulfonium ion, ensuring complete chemoselectivity and avoiding elimination pathways[4].

Step 1: Preparation of the Silyl Ketene Acetal

• To a flame-dried flask containing anhydrous THF at -78 °C, add diisopropylamine (1.1 eq) followed by dropwise addition of n-BuLi (1.1 eq) to form LDA.

• After 30 minutes, add methyl isobutyrate (1.0 eq) dropwise. Stir for 1 hour to ensure complete enolization.

• Quench the enolate with trimethylsilyl chloride (TMSCl, 1.2 eq) and allow the mixture to warm to room temperature.

• Concentrate under reduced pressure and extract with anhydrous pentane to isolate the silyl ketene acetal.

Step 2: Carbosulphenylation (C-C Bond Formation)

• Dissolve the silyl ketene acetal (1.0 eq) and cyclohexene (1.5 eq) in anhydrous CH₂Cl₂.

• Cool the system to -78 °C. Introduce ZnBr₂ (0.1 eq) as a Lewis acid catalyst, followed by benzenesulfenyl chloride (PhSCl, 1.1 eq).

• Validation Checkpoint: Monitor the reaction via TLC (Hexanes/EtOAc 9:1). The disappearance of the starting material and the emergence of a strongly UV-active spot confirms the formation of the γ-phenylthioester intermediate.

• Quench with saturated aqueous NaHCO₃, extract with CH₂Cl₂, and purify via flash chromatography.

Step 3: Reductive Desulfurization

• Dissolve the purified γ-phenylthioester in ethanol.

• Add an excess of active Raney Nickel catalyst.

• Reflux the suspension for 4 hours under a hydrogen atmosphere.

• Validation Checkpoint: Filter the mixture through a pad of Celite to remove the pyrophoric catalyst. Analyze the crude mixture via GC-MS; the complete loss of the phenylthio group (M-109) confirms successful desulfurization to yield CAS 86769-66-6.

Mechanistic Workflow Visualization

Synthetic pathway for CAS 86769-66-6 via sulfur-mediated alkylation of silyl enolates.

Causality of Experimental Choices:

• Why ZnBr₂ in Step 2? Zinc bromide acts as a mild Lewis acid. It coordinates to the sulfenyl chloride, facilitating the formation of the highly electrophilic episulfonium ion from cyclohexene without prematurely cleaving the delicate silyl enol ether[4].

• Why Raney Nickel in Step 3? Reductive desulfurization using Raney Nickel is highly chemoselective. It cleaves the C-S bond via radical intermediates while leaving the sterically hindered ester moiety completely intact.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

The structural verification of CAS 86769-66-6 relies heavily on identifying the distinct spin systems of the gem-dimethyl groups and the methoxy ester.

Table 1: ¹H NMR Data (Predicted, 400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
3.65	Singlet (s)	3H	Ester methoxy protons (-OCH₃)
1.65 - 1.75	Multiplet (m)	1H	Methine proton at C1' of cyclohexyl ring
1.12	Singlet (s)	6H	Geminal dimethyl protons (-C(CH₃)₂)

| 0.90 - 1.80 | Multiplet (m) | 10H | Methylene protons of the cyclohexyl ring |

Table 2: ¹³C NMR Data (Predicted, 100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Type	Assignment
178.2	C (Quaternary)	Carbonyl carbon (C=O)
51.5	CH₃	Methoxy carbon (-OCH₃)
46.8	C (Quaternary)	Alpha carbon (C2)
43.2	CH	Cyclohexyl methine carbon (C1')
26.1 - 27.8	CH₂	Cyclohexyl methylene carbons (C2'-C6')

| 23.4 | CH₃ | Geminal methyl carbons (-C(CH₃)₂) |

Causality of Spectroscopic Signatures:

• Deshielding of the Methoxy Protons: The strong electronegativity and magnetic anisotropy of the adjacent carbonyl group pull electron density away from the -OCH₃ protons, shifting them downfield to ~3.65 ppm.

• Equivalence of Gem-Dimethyls: Despite the bulky adjacent cyclohexyl group, rapid free rotation around the C2-C1' bond averages the magnetic environment of the two methyl groups on the NMR timescale, resulting in a sharp, integrated 6H singlet at 1.12 ppm.

Infrared (IR) Spectroscopy

• C=O Stretch: A sharp, intense peak at ~1735 cm⁻¹ , characteristic of an aliphatic ester.

• C-O Stretch: Strong absorption bands between 1150 - 1200 cm⁻¹ .

• C-H Stretch (sp³): Multiple bands between 2850 - 2950 cm⁻¹ corresponding to the cyclohexyl and methyl groups.

Mass Spectrometry (EI-MS)

Electron Ionization Mass Spectrometry (EI-MS) provides definitive proof of the molecular connectivity through predictable fragmentation pathways.

Primary EI-MS fragmentation pathways for methyl 2-cyclohexyl-2-methylpropanoate.

The base peak frequently manifests at m/z 101 due to α-cleavage. The loss of the cyclohexyl radical (83 Da) is highly favored because it generates a tertiary carbocation that is further resonance-stabilized by the adjacent ester oxygen lone pairs.

References

• [3] National Center for Biotechnology Information. Methyl 2-cyclohexyl-2-methylpropanoate | C11H20O2 | CID 13096510 - PubChem. Retrieved from:[Link]

• [2] LookChem. Cas 149948-77-6,methyl 2-cyclohexylpropionate | lookchem. Retrieved from:[Link]

• [4] Paterson, I., & Fleming, I. (1983). O-silylated enolates in organic synthesis: sulphur-mediated alkylation of esters with alkenes. Tetrahedron Letters, 24(13), 1315-1318. Retrieved from:[Link]

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• 4. Redirecting [linkinghub.elsevier.com]

Comprehensive Technical Guide on Methyl 2-cyclohexyl-2-methylpropanoate: Molecular Profiling, Synthesis, and Applications

Executive Summary

Methyl 2-cyclohexyl-2-methylpropanoate (CAS Registry Number: 86769-66-6) is a sterically hindered, aliphatic ester characterized by a quaternary α -carbon center. With the molecular formula C₁₁H₂₀O₂ and a molecular weight of 184.28 g/mol , this molecule serves as a critical building block in advanced organic synthesis, fragrance chemistry, and prodrug design[1]. The presence of both a bulky cyclohexyl ring and a methyl group at the α -position imparts exceptional metabolic stability and lipophilicity, making it a highly valuable motif for researchers optimizing pharmacokinetic profiles or designing hydrolysis-resistant materials.

This whitepaper provides an in-depth technical analysis of its physicochemical properties, structure-property relationships (SPR), and validated synthetic methodologies, grounded in peer-reviewed literature and robust experimental protocols.

Physicochemical Profiling & Structural Analysis

To effectively utilize methyl 2-cyclohexyl-2-methylpropanoate in drug development or material science, a precise understanding of its physicochemical parameters is required. The table below summarizes its core quantitative data[1][2].

Table 1: Physicochemical and Molecular Properties

Property	Value	Scientific Implication
Molecular Formula	C₁₁H₂₀O₂	Defines the aliphatic ester composition.
Molecular Weight	184.28 g/mol	Falls within the optimal range for fragment-based drug discovery (FBDD).
Exact Mass	184.14633 Da	Crucial for high-resolution mass spectrometry (HRMS) identification.
Topological Polar Surface Area (TPSA)	26.3 Ų	Indicates excellent membrane permeability (ideal TPSA for BBB penetration is < 90 Ų).
Partition Coefficient (LogP)	3.32 – 3.70	High lipophilicity; drives hydrophobic partitioning into lipid bilayers.
Boiling Point	208.7 ± 8.0 °C (Predicted)	Indicates moderate volatility; requires careful handling during vacuum distillation.
Density	0.956 ± 0.06 g/cm³ (Predicted)	Standard for aliphatic esters; useful for volumetric molarity calculations.

Mechanistic Structural Insights

The defining feature of methyl 2-cyclohexyl-2-methylpropanoate is its quaternary α -carbon . The spatial arrangement of the bulky cyclohexyl group and the α -methyl group creates a profound steric shield around the ester carbonyl. According to the Bürgi-Dunitz trajectory model, an incoming nucleophile (such as water or an esterase enzyme) must approach the carbonyl carbon at an angle of approximately 107°. In this molecule, the axial hydrogens of the cyclohexyl ring and the α -methyl group physically obstruct this trajectory. Consequently, this structural motif is highly resistant to enzymatic cleavage, extending the metabolic half-life of the compound.

Figure 1: Structure-property relationships of Methyl 2-cyclohexyl-2-methylpropanoate.

Synthetic Methodologies & Experimental Workflows

The synthesis of highly substituted esters requires overcoming the steric hindrance inherent to quaternary carbon formation. Two primary methodologies are utilized: a literature-grounded sulfur-mediated alkylation[3], and a direct enolate alkylation commonly used in industrial bench settings.

Method A: Sulfur-Mediated Alkylation (Carbosulphenylation)

Pioneered by Patel and Paterson (1983), this method circumvents the poor nucleophilicity of sterically hindered enolates by utilizing an highly electrophilic episulfonium intermediate[3].

• Causality of Reagents: Zinc bromide (ZnBr₂) acts as a Lewis acid to activate benzenesulfenyl chloride (PhSCl) and cyclohexene, forming a reactive episulfonium ion. The silyl ketene acetal of methyl isobutyrate then attacks this intermediate. The resulting thioether is subsequently removed via reductive desulfurization using Raney Nickel.

Method B: Direct Enolate Alkylation

For routine bench synthesis, the direct methylation of methyl 2-cyclohexylpropanoate is preferred.

• Causality of Reagents: Lithium diisopropylamide (LDA) is used at cryogenic temperatures (-78 °C) to ensure the rapid and irreversible formation of the kinetic enolate. This prevents unwanted Claisen self-condensation, which is a common side reaction when using weaker bases (like alkoxides) with esters.

Figure 2: Synthetic pathways for Methyl 2-cyclohexyl-2-methylpropanoate.

Detailed Experimental Protocol (Direct Alkylation)

The following protocol outlines a self-validating system for synthesizing the target molecule via Method B . The protocol includes built-in quality control checkpoints to ensure trustworthiness and high yield.

Reagents Required:

• Methyl 2-cyclohexylpropanoate (1.0 eq)

• Lithium diisopropylamide (LDA) (1.2 eq, 2.0 M in THF/heptane)

• Iodomethane (MeI) (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Procedure:

• System Preparation: Flame-dry a Schlenk flask under a continuous flow of high-purity argon to eliminate ambient moisture, which would prematurely quench the LDA.

• Enolate Generation: Add anhydrous THF to the flask and cool to -78 °C using a dry ice/acetone bath. Inject LDA (1.2 eq). Slowly add methyl 2-cyclohexylpropanoate (1.0 eq) dropwise via syringe over 15 minutes.

  • Validation Check: Stir for 1 hour at -78 °C. The solution should remain clear to pale yellow, indicating successful kinetic enolate formation without aggregation.

• Alkylation: Add iodomethane (1.5 eq) dropwise. Maintain the reaction at -78 °C for 30 minutes, then slowly allow the reaction mixture to warm to room temperature over 2 hours.

• Quenching & Workup: Quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) to neutralize unreacted base. Extract the aqueous layer three times with ethyl acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash column chromatography (eluent: 95:5 Hexanes/EtOAc).

  • Validation Check: Monitor fractions via TLC (stain with phosphomolybdic acid/PMA). The target molecule will appear as a distinct, non-UV active spot with an Rf value of ~0.6.

Analytical Characterization Standards

To confirm the successful synthesis and purity of methyl 2-cyclohexyl-2-methylpropanoate, the following spectroscopic signals should be validated:

• ¹H NMR (400 MHz, CDCl₃):

  • δ ~3.65 ppm (s, 3H) — Corresponds to the methoxy protons of the ester (-OCH₃).

  • δ ~1.10 ppm (s, 3H) — Corresponds to the α -methyl group. The singlet nature confirms substitution at the α -carbon (no adjacent protons to couple with).

  • δ 0.90 – 1.80 ppm (m, 11H) — Complex multiplet corresponding to the equatorial and axial protons of the cyclohexyl ring.

• ¹³C NMR (100 MHz, CDCl₃):

  • δ ~177.0 ppm — Carbonyl carbon (C=O).

  • δ ~51.5 ppm — Methoxy carbon (-OCH₃).

  • δ ~46.0 ppm — Quaternary α -carbon, verifying the successful alkylation.

• Mass Spectrometry (ESI-HRMS):

  • Calculated for [M+H]⁺ (C₁₁H₂₁O₂⁺): 185.1541 m/z.

Applications in Drug Development & Materials

The unique structural topology of methyl 2-cyclohexyl-2-methylpropanoate makes it a highly sought-after moiety in specific industrial applications:

• Prodrug Design (Steric Shielding): Drugs containing carboxylic acids often suffer from poor membrane permeability. Converting them to methyl 2-cyclohexyl-2-methylpropanoate-derived esters increases LogP (enhancing cellular uptake) while the quaternary carbon prevents rapid, premature hydrolysis by plasma esterases.

• Fragrance Chemistry: Aliphatic esters are the backbone of the flavor and fragrance industry. The heavy, bulky nature of the cyclohexyl ring lowers the vapor pressure of the molecule, acting as a "fixative" that prolongs the release of the scent profile over time.

References

• PubChem Compound Summary for CID 13096510

  • Source: National Center for Biotechnology Inform

  • URL:[Link]

• O-silylated enolates in organic synthesis: sulphur-mediated alkyl

  • Source: Tetrahedron Letters, Volume 24, Issue 12, 1983, Pages 1315-1318 (Patel, S.K.

  • URL:[Link]

• methyl 2-cyclohexyl-2-methylpropanoate | 86769-66-6 Properties Source: ChemicalBook

Sources

• 1. Methyl 2-cyclohexyl-2-methylpropanoate | C11H20O2 | CID 13096510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. methyl 2-cyclohexyl-2-methylpropanoate | 86769-66-6 [chemicalbook.com]
• 3. Redirecting [linkinghub.elsevier.com]

Antimicrobial Screening of Novel Propanoate Compounds: A Comprehensive Technical Guide

Executive Summary

The escalating crisis of antimicrobial resistance (AMR) demands the continuous discovery of novel chemical entities. Propanoates (propionates), traditionally utilized as fungistatic and bacteriostatic preservatives, have garnered renewed interest as highly tunable scaffolds for novel antimicrobial agents. By functionalizing the core propanoate structure—yielding derivatives such as 3-aryl-3-(furan-2-yl)propanoic acids, Schiff bases, or halogenated esters—researchers can significantly enhance lipophilicity, membrane permeation, and target affinity.

This technical guide provides a rigorous, end-to-end framework for the in vitro antimicrobial screening of novel propanoate compounds. Designed for drug development professionals, it emphasizes self-validating experimental architectures, pharmacodynamic profiling, and strict adherence to international clinical standards.

Chemical Rationale & Mechanism of Action (MoA)

The Causality of Propanoate Toxicity

To design effective screening protocols, one must first understand why and how propanoates induce microbial death. The antimicrobial efficacy of propanoate derivatives is fundamentally linked to their ability to disrupt central carbon metabolism.

Un-dissociated, lipophilic propanoate derivatives easily penetrate microbial cell membranes. Once exposed to the slightly alkaline intracellular environment, they undergo cleavage and CoA activation. The resulting toxic accumulation of propionyl-CoA acts as a potent competitive inhibitor of essential Coenzyme A-dependent enzymes. Specifically, it blocks pyruvate dehydrogenase , ATP citrate lyase , and succinyl-CoA synthetase 1[1]. This enzymatic blockade halts the tricarboxylic acid (TCA) cycle, leading to rapid intracellular acidification and severe ATP depletion, ultimately causing metabolic arrest 2[2].

Fig 1: Metabolic disruption pathway of propanoate derivatives in microbial cells.

Experimental Workflow & Self-Validating Architectures

A robust screening pipeline must differentiate between compounds that are genuinely antimicrobial and those that are simply broadly cytotoxic or artifacts of assay interference. The workflow below illustrates a tiered approach, moving from standardized susceptibility testing to dynamic kinetic profiling and mammalian counter-screening.

Fig 2: High-throughput screening workflow for novel propanoate compounds.

Detailed Experimental Protocols

Protocol 1: High-Throughput Broth Microdilution (MIC & MBC Determination)

Causality & Rationale: We utilize the broth microdilution method strictly adhering to the3[3]. This standardized approach ensures high reproducibility across laboratories. Because novel propanoates (e.g., furan-propanoates) are often lipophilic and require DMSO for solubilization4[4], a self-validating architecture with strict vehicle controls is mandatory to prevent false positives caused by solvent toxicity.

Self-Validating Controls:

• Sterility Control: Media only (Validates aseptic technique).

• Growth Control: Media + Inoculum (Validates microbial viability).

• Vehicle Control: Media + Inoculum + Maximum DMSO concentration (Ensures solvent does not exert background antimicrobial effects; max 2% v/v).

• Positive Control: Standard antibiotic (e.g., Ciprofloxacin or Fluconazole) to benchmark assay sensitivity.

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a direct colony suspension from an 18-24 hour agar plate in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5×108 CFU/mL).

• Dilution: Dilute the suspension 1:150 in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to achieve a final testing concentration of 5×105 CFU/mL per well.

• Compound Titration: In a 96-well U-bottom microtiter plate, perform two-fold serial dilutions of the novel propanoate compound ranging from 256 µg/mL down to 0.5 µg/mL.

• Inoculation & Incubation: Add 50 µL of the standardized inoculum to 50 µL of the drug dilutions. Incubate the plates aerobically at 35±2°C for 16-20 hours.

• MIC Readout: Add 10 µL of 0.015% resazurin dye to enhance visual readout. The Minimum Inhibitory Concentration (MIC) is the lowest concentration preventing the color change from blue (resazurin) to pink (resorufin), indicating an absence of metabolic activity.

• MBC Determination: Plate 10 µL from all optically clear wells onto drug-free agar plates. Incubate for 24 hours. The Minimum Bactericidal Concentration (MBC) is the lowest concentration resulting in a ≥99.9% reduction in the initial CFU count.

Protocol 2: Time-Kill Kinetics Assay

Causality & Rationale: While the MIC provides a static snapshot of susceptibility, it fails to capture the pharmacodynamic interaction over time. Time-kill kinetics differentiate between bacteriostatic (growth inhibition) and bactericidal (lethal) mechanisms, which is a critical go/no-go decision point in preclinical drug development.

Step-by-Step Methodology:

• Inoculate CAMHB with the test organism to a starting density of 5×105 CFU/mL in glass culture tubes.

• Introduce the propanoate derivative at concentrations corresponding to 1×, 2×, and 4× the established MIC.

• Incubate at 37°C with continuous agitation (200 rpm).

• Extract 100 µL aliquots at predetermined time points: 0, 2, 4, 8, 12, and 24 hours.

• Serially dilute the aliquots in sterile PBS and plate on appropriate agar. Count CFUs after 24 hours of incubation.

• Validation Metric: A compound is classified as bactericidal if it achieves a ≥3log10​ decrease in CFU/mL compared to the initial inoculum.

Protocol 3: Mammalian Cytotoxicity Counter-Screening (MTT Assay)

Causality & Rationale: Antimicrobial efficacy is irrelevant if the compound exhibits indiscriminate membrane toxicity. By counter-screening against mammalian cell lines (e.g., HepG2 hepatocytes), we establish a Selectivity Index (SI). An SI > 10 is the universally accepted minimum threshold to confirm that the propanoate derivative specifically targets prokaryotic or fungal metabolic pathways rather than causing generalized eukaryotic cytotoxicity.

Step-by-Step Methodology:

• Seed HepG2 cells in a 96-well tissue culture plate at 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24h at 37°C, 5% CO2​ .

• Treat cells with varying concentrations of the propanoate derivatives (1 to 500 µg/mL) for 24 hours.

• Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Carefully aspirate the media and solubilize the resulting formazan crystals with 150 µL of DMSO.

• Measure absorbance at 570 nm using a microplate reader. Calculate the CC50​ (concentration reducing cell viability by 50%) using non-linear regression analysis.

• Calculate Selectivity Index: SI=CC50​/MIC .

Quantitative Data Presentation

To effectively evaluate structure-activity relationships (SAR), quantitative data must be consolidated. The table below represents a standardized data presentation format for profiling novel propanoate hits against ESKAPE pathogens and fungal strains, alongside their mammalian cytotoxicity profiles.

Compound ID	Structural Class	MIC S. aureus (µg/mL)	MIC E. coli (µg/mL)	MIC C. albicans (µg/mL)	CC50​ HepG2 (µg/mL)	Selectivity Index (SI)*
Compound 2a	Furan-propanoate	8	32	64	>500	>62.5
Compound 5b	Schiff-base propanoate	4	16	32	250	62.5
Sodium Propionate	Simple Salt (Control)	>256	>256	128	>1000	N/A
Ciprofloxacin	Fluoroquinolone (Control)	0.25	0.01	N/A	>100	>400
Fluconazole	Triazole (Control)	N/A	N/A	1.0	>100	>100

*Note: Selectivity Index (SI) is calculated based on the most susceptible microbial strain (lowest MIC).

Conclusion

The systematic screening of novel propanoate compounds requires a delicate balance between standardized microbiological practices and advanced pharmacodynamic profiling. By enforcing self-validating assay architectures—incorporating rigorous vehicle controls, time-kill kinetics, and mammalian counter-screens—researchers can confidently identify lead propanoate derivatives that selectively disrupt microbial CoA-dependent metabolism without compromising host cell integrity.

References

• Clinical and Laboratory Standards Institute (CLSI). "M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically." CLSI.org.
• Li, et al. "Propionate serves as a degradable control agent of citrus canker by acidifying cytoplasm and depleting intracellular ATP in Xanthomonas citri." NIH.gov (PMC).
• Brock, M., & Buckel, W. "On the mechanism of action of the antifungal agent propionate." ResearchGate.net.
• Kalyaev, M. V., & Ryabukhin, D. S. "Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity." MDPI.com.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Propionate serves as a degradable control agent of citrus canker by acidifying cytoplasm and depleting intracellular ATP in Xanthomonas citri - PMC [pmc.ncbi.nlm.nih.gov]
• 3. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 4. Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity [mdpi.com]

An In-depth Technical Guide to the Fragrance Profile of Methyl 2-cyclohexyl-2-methylpropanoate

Abstract

This technical guide provides a comprehensive exploration of the fragrance profile of Methyl 2-cyclohexyl-2-methylpropanoate, a novel ester with significant potential in the fragrance and flavor industry. This document outlines the compound's physicochemical properties, a hypothesized scent profile based on structurally analogous molecules, and a detailed workflow for its synthesis and subsequent analytical and sensory evaluation. The methodologies presented herein are designed to provide researchers, scientists, and drug development professionals with a robust framework for the characterization of this and other volatile fragrance compounds. The protocols for Gas Chromatography-Mass Spectrometry (GC-MS), Gas Chromatography-Olfactometry (GC-O), and sensory panel evaluations are detailed, emphasizing experimental causality and self-validating systems to ensure scientific integrity.

Introduction to Methyl 2-cyclohexyl-2-methylpropanoate

Methyl 2-cyclohexyl-2-methylpropanoate (C11H20O2) is a saturated ester with a molecular structure that suggests potential for a complex and desirable fragrance profile.[1] The presence of a cyclohexyl ring often imparts woody, green, or fruity notes, while the methyl propanoate moiety is commonly associated with fruity and sweet characteristics.[2][3][4] The exploration of such novel compounds is critical for the innovation of new scent experiences in consumer products, fine fragrances, and potentially as masking agents in pharmaceutical formulations. This guide serves as a foundational document for the systematic investigation of its organoleptic properties.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of a fragrance molecule is essential for its effective application and formulation.

Property	Value	Source
Molecular Formula	C11H20O2	PubChem[1]
Molecular Weight	184.27 g/mol	PubChem[1]
IUPAC Name	methyl 2-cyclohexyl-2-methylpropanoate	PubChem[1]
CAS Number	86769-66-6	PubChem[1]
Appearance	Colorless liquid (predicted)
Boiling Point	Estimated 200-220 °C
Solubility	Predicted to be soluble in organic solvents like ethanol

Hypothesized Fragrance Profile

Based on the fragrance profiles of structurally similar esters, a hypothesized scent profile for Methyl 2-cyclohexyl-2-methylpropanoate can be proposed. Esters of 3-cyclohexylbutanoic acid are known to possess fruity notes such as apricot, peach, and apple.[3] Furthermore, compounds like (+)-(1S, 1'R)-1-(3',3'-dimethyl-1'-cyclohexyl)ethyl ethyl malonate exhibit a complex aroma with powerful musky, fruity, woody, and ambery notes.[5][6] The simpler ester, methyl 2-methylpropanoate, is described as having an apple and floral character.[4]

Therefore, it is hypothesized that Methyl 2-cyclohexyl-2-methylpropanoate will possess a multifaceted fragrance profile characterized by:

• Top Notes: Bright, fruity notes reminiscent of apple and pear.

• Heart Notes: A developing green and slightly woody character from the cyclohexyl group.

• Base Notes: A subtle, clean muskiness providing substantivity.

Synthesis of Methyl 2-cyclohexyl-2-methylpropanoate

The synthesis of Methyl 2-cyclohexyl-2-methylpropanoate can be achieved via Fischer esterification of 2-cyclohexyl-2-methylpropanoic acid with methanol, using a strong acid catalyst.[7][8][9]

Experimental Protocol: Fischer Esterification

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2-cyclohexyl-2-methylpropanoic acid (1 equivalent), methanol (10 equivalents, serving as both reactant and solvent), and a catalytic amount of concentrated sulfuric acid (0.1 equivalents).

• Reaction: Heat the mixture to reflux with continuous stirring for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as diethyl ether or ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Final Purification: Purify the crude ester by vacuum distillation to obtain Methyl 2-cyclohexyl-2-methylpropanoate as a colorless liquid.

Analytical and Sensory Evaluation Workflow

A multi-faceted approach combining instrumental analysis and human sensory perception is crucial for a comprehensive understanding of the fragrance profile.

Sources

• 1. Methyl 2-cyclohexyl-2-methylpropanoate | C11H20O2 | CID 13096510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. perfumerflavorist.com [perfumerflavorist.com]
• 3. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 4. mimedb.org [mimedb.org]
• 5. data.epo.org [data.epo.org]
• 6. US7563925B1 - Optically active ester compounds and their use in perfume compositions - Google Patents [patents.google.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Fischer Esterification - Chemistry Steps [chemistrysteps.com]

Protocols & Analytical Methods

"step-by-step synthesis of Methyl 2-cyclohexyl-2-methylpropanoate"

Application Note: Regioselective Synthesis of Methyl 2-cyclohexyl-2-methylpropanoate via Ester Enolate Alkylation

Prepared by: Senior Application Scientist Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Compound Identifier: CID 13096510 [1]

Executive Summary & Mechanistic Rationale

The synthesis of sterically hindered quaternary carbon centers is a foundational challenge in medicinal chemistry and drug development. This application note details the step-by-step synthesis of methyl 2-cyclohexyl-2-methylpropanoate (C11H20O2) [1] via the electrophilic methylation of methyl 2-cyclohexylpropanoate.

The transformation relies on the generation of a lithium enolate intermediate. Lithium diisopropylamide (LDA) is specifically selected as the base due to its high pKa (~36) and extreme steric bulk. The bulkiness is critical; it ensures that the base abstracts the weakly acidic α-proton rather than acting as a nucleophile and attacking the ester carbonyl (which would lead to unwanted acyl substitution byproducts)[2].

The reaction is conducted at cryogenic temperatures (–78 °C) to ensure kinetic control, preventing the enolate from undergoing self-condensation (Claisen condensation). Subsequent trapping of the enolate with methyl iodide (MeI) proceeds via a classic bimolecular nucleophilic substitution ( SN​2 ) mechanism, yielding the target quaternary ester [2].

Process Workflow

Workflow for the enolate alkylation of methyl 2-cyclohexylpropanoate.

Quantitative Stoichiometry & Reagent Data

To ensure reproducibility, the following stoichiometric ratios must be strictly adhered to. The use of a slight excess of LDA ensures complete enolization, while an excess of MeI drives the SN​2 alkylation to completion.

Reagent / Material	MW ( g/mol )	Equivalents	Amount (mmol)	Mass / Volume	Density (g/mL)
Methyl 2-cyclohexylpropanoate (SM)	170.25	1.0	10.0	1.70 g	~0.95
LDA (2.0 M in THF/heptane)	107.12	1.1	11.0	5.5 mL	N/A
Methyl Iodide (MeI)	141.94	1.5	15.0	0.93 mL	2.28
Anhydrous THF (Solvent)	72.11	-	-	25.0 mL	0.889

Step-by-Step Experimental Protocol

Note: This protocol is designed as a self-validating system. In-process checks are embedded to ensure each mechanistic step has succeeded before proceeding.

Phase 1: System Preparation & Enolization

• Apparatus Setup: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, and an argon inlet. Maintain a positive pressure of argon to ensure a strictly anhydrous environment. Causality: Moisture will rapidly protonate the lithium enolate, reverting it to the starting material and halting the reaction.

• Substrate Loading: Inject anhydrous THF (25.0 mL) and methyl 2-cyclohexylpropanoate (1.70 g, 10.0 mmol) into the flask via syringe.

• Cryogenic Cooling: Submerge the reaction flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to –78 °C for 15 minutes.

• Deprotonation: Dropwise, add the 2.0 M LDA solution (5.5 mL, 11.0 mmol) over 10 minutes, ensuring the internal temperature does not spike. Stir the mixture at –78 °C for 45 minutes to ensure complete enolate formation.

  • Self-Validation Check (Optional): Withdraw a 0.1 mL aliquot, quench in D2​O , extract with CDCl3​ , and analyze via 1H -NMR. The disappearance of the α-proton multiplet (~2.2 ppm) confirms complete enolization.

Phase 2: Alkylation & Quenching 5. Electrophile Addition: Add Methyl Iodide (0.93 mL, 15.0 mmol) dropwise over 5 minutes. Caution: MeI is a volatile alkylating agent; perform strictly in a fume hood. 6. Reaction Progression: Maintain the reaction at –78 °C for 1 hour, then remove the cooling bath and allow the mixture to slowly warm to room temperature over 2 hours.

• Self-Validation Check: Perform TLC (Hexanes/EtOAc 9:1, visualized with PMA stain). The starting material ( Rf​ ~0.4) should be consumed, replaced by a slightly less polar product spot ( Rf​ ~0.45) due to the loss of the polarizable α-proton.

• Quench: Cool the flask to 0 °C and carefully quench the unreacted LDA and MeI by adding 10 mL of saturated aqueous NH4​Cl dropwise.

Phase 3: Isolation & Purification 8. Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). 9. Washing: Wash the combined organic layers with saturated aqueous Na2​S2​O3​ (15 mL) to remove any residual iodine species, followed by brine (20 mL). 10. Drying & Concentration: Dry the organic phase over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to yield the crude product. 11. Purification: Purify the crude oil via flash column chromatography on silica gel (gradient elution: 100% Hexanes to 95:5 Hexanes/EtOAc) to afford pure methyl 2-cyclohexyl-2-methylpropanoate as a colorless oil.

Analytical Validation

To confirm the structural integrity of the synthesized compound, compare against the known descriptors for CID 13096510 [1]:

• Mass Spectrometry: Expected exact mass for C11​H20​O2​ is 184.146 Da.

• 1H -NMR Signatures: The successful alkylation is definitively proven by the appearance of a new singlet integrating to 3H (the newly added α-methyl group) and the complete absence of the α-methine proton. The methoxy ester peak ( O−CH3​ ) will appear as a sharp singlet near 3.6 ppm.

References

• PubChem Compound Summary for CID 13096510 (Methyl 2-cyclohexyl-2-methylpropanoate). National Center for Biotechnology Information. Retrieved from:[Link]

Application Note: Structural Elucidation of Methyl 2-cyclohexyl-2-methylpropanoate

Executive Summary

Methyl 2-cyclohexyl-2-methylpropanoate (CAS: 86769-66-6; Formula: C₁₁H₂₀O₂) is a sterically hindered aliphatic ester frequently utilized as a building block in drug discovery. Its highly congested α-quaternary carbon—bonded to a gem-dimethyl group and a cyclohexyl ring—provides excellent metabolic stability by blocking cytochrome P450-mediated α-oxidation [1].

Accurate structural verification of this motif is critical during synthetic scale-up. This application note provides a comprehensive, self-validating protocol for the acquisition and interpretation of its Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectra, detailing the causality behind the observed spectroscopic phenomena.

Analytical Workflow

Fig 1: Standardized analytical workflow for spectroscopic structural elucidation.

Standardized Experimental Protocols

To ensure reproducibility and high signal-to-noise (S/N) ratios, all sample preparations must adhere to the following rigorously defined methodologies.

ATR-FTIR Spectroscopy Protocol

Because the analyte is a liquid at room temperature (MW: 184.28 g/mol ), Attenuated Total Reflection (ATR) is prioritized over KBr pelleting to prevent moisture contamination and baseline drift.

• Background Acquisition: Clean the diamond ATR crystal with HPLC-grade isopropanol and a lint-free wipe. Acquire a background spectrum (4000–400 cm⁻¹, 16 scans, 4 cm⁻¹ resolution).

• Sample Application: Deposit exactly 1–2 drops of neat Methyl 2-cyclohexyl-2-methylpropanoate directly onto the center of the ATR crystal.

• Data Acquisition: Ensure the sample completely covers the active crystal area without trapping air bubbles. Acquire the sample spectrum using the same parameters as the background.

High-Resolution NMR Spectroscopy Protocol

• Sample Weighing: Weigh 15 mg (for ¹H NMR) or 80 mg (for ¹³C and 2D NMR) of the analyte into a clean glass vial.

• Solvation: Dissolve the sample in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. Causality: CDCl₃ is chosen for its lack of exchangeable protons and excellent solubilizing power for lipophilic esters.

• Transfer: Transfer the homogenous solution into a high-quality 5 mm borosilicate glass NMR tube using a glass Pasteur pipette.

• Instrument Parameters: Acquire data at 298 K on a 400 MHz or 600 MHz spectrometer. For ¹³C NMR, set the relaxation delay (D1) to ≥ 2.0 seconds to ensure the fully substituted quaternary carbons relax completely between pulses.

Spectroscopic Data Interpretation

Infrared (IR) Spectroscopy

The IR spectrum of Methyl 2-cyclohexyl-2-methylpropanoate is dominated by its ester functionality and extensive aliphatic framework.

Wavenumber (cm⁻¹)	Intensity	Assignment	Mechanistic Causality
~2920, ~2850	Strong	C-H stretch (sp³)	Caused by the extensive aliphatic network (cyclohexyl and methyl groups).
~1735	Strong	C=O stretch (Ester)	Typical for non-conjugated aliphatic esters. The steric bulk of the α-quaternary center prevents optimal hyperconjugation, maintaining strict double-bond character and a high stretching frequency [2].
~1450	Medium	C-H bend (scissoring)	Standard methylene (-CH₂-) scissoring from the cyclohexyl ring.
~1385, ~1365	Medium	C-H bend (umbrella)	Diagnostic: The gem-dimethyl group exhibits a characteristic split due to the symmetric and asymmetric vibrational coupling of two methyls on the same carbon [2].
~1150 - 1200	Strong	C-O-C stretch	Asymmetric stretching of the ester linkage.

¹H and ¹³C NMR Spectroscopy

The structural congestion at the α-carbon (C2) dictates the magnetic environment of the molecule. The gem-dimethyl protons are chemically and magnetically equivalent (enantiotopic) because they reside on an achiral center, resulting in a sharp, heavily integrated singlet[3].

Table 1: ¹H NMR Data (CDCl₃, 400 MHz)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Causality
3.65	Singlet (s)	3H	-OCH₃	Strongly deshielded by the adjacent electronegative ester oxygen.
1.65	Multiplet (m)	1H	-CH (Cyclohexyl)	Complex splitting pattern (tt) due to coupling with adjacent axial and equatorial protons.
1.50 – 1.75	Multiplet (m)	5H	-CH₂ (Cy-equatorial)	Deshielded relative to axial protons due to the magnetic anisotropy of the C-C bonds in the chair conformation.
1.10 – 1.30	Multiplet (m)	5H	-CH₂ (Cy-axial)	Shielded relative to equatorial protons.

| 1.12 | Singlet (s) | 6H | -C(CH₃)₂ | Enantiotopic methyls isolated on a quaternary carbon; no vicinal protons exist to cause spin-spin splitting (n+1 = 1). |

Table 2: ¹³C NMR Data (CDCl₃, 100 MHz)

Chemical Shift (ppm)	Type	Assignment	Causality
177.5	Cq	C=O (Carbonyl)	Highly deshielded by the sp² oxygen and resonance effects.
51.5	CH₃	-OCH₃ (Methoxy)	Deshielded by the single bond to the ester oxygen.
46.0	Cq	C-α (Quaternary)	Shifted downfield due to extreme steric congestion and the electron-withdrawing effect of the adjacent carbonyl.
44.5	CH	C-1' (Cyclohexyl)	Deshielded relative to a standard cyclohexane ring due to the attachment to the bulky α-carbon.
28.5	CH₂	C-2', C-6' (Cy)	Ortho-carbons of the cyclohexyl ring.
26.0 – 26.5	CH₂	C-3', C-4', C-5'	Meta and para-carbons; minimally affected by the ester substituent.

| 23.0 | CH₃ | -C(CH₃)₂ | Equivalent gem-dimethyl carbons. |

2D NMR Connectivity & Self-Validation

To unambiguously assign the highly congested α-quaternary carbon (which is often weak in 1D ¹³C NMR due to the Nuclear Overhauser Effect deficit), Heteronuclear Multiple Bond Correlation (HMBC) is required.

Fig 2: Key 2D HMBC NMR correlations validating the quaternary alpha-carbon connectivity.

Mechanistic Insight: The intense 6H singlet of the gem-dimethyl group acts as a powerful spectroscopic anchor. In the HMBC spectrum, this proton signal (~1.12 ppm) will show strong ³J correlations to both the carbonyl carbon (177.5 ppm) and the cyclohexyl methine carbon (44.5 ppm), definitively mapping the core architecture of the molecule [3].

Quality Control & Validation Metrics

A robust analytical protocol must be a self-validating system. Researchers must verify the following metrics to confirm sample integrity and experimental success:

• Proton Mass Balance: The integration of the ¹H NMR spectrum must sum exactly to 20 protons . If the methoxy peak (3.65 ppm) is calibrated to 3.00, the gem-dimethyl peak must integrate to 6.00 ± 0.05. Deviations indicate impurities or overlapping solvent peaks.

• Relaxation Verification: If the quaternary carbon (46.0 ppm) or carbonyl carbon (177.5 ppm) is missing from the ¹³C spectrum, it indicates incomplete longitudinal relaxation. The system self-corrects by requiring the operator to increase the D1 delay to ≥ 2.0 seconds.

• Orthogonal Purity Check (IR): The IR spectrum must lack a broad absorption band between 3300–2500 cm⁻¹. The presence of such a band indicates incomplete esterification and the presence of the free 2-cyclohexyl-2-methylpropanoic acid precursor.

References

• PubChem. Methyl 2-cyclohexyl-2-methylpropanoate (CID 13096510). National Center for Biotechnology Information. Available at:[Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. A. Introduction to Spectroscopy, 5th Edition. Cengage Learning. Available at:[Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. Spectrometric Identification of Organic Compounds, 8th Edition. John Wiley & Sons. Available at:[Link]

Application Note: Standardized Protocol for Assessing the Antimicrobial Efficacy of Synthesized Esters

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Discipline: Microbiology, Medicinal Chemistry, and Assay Development

Introduction and Scientific Rationale

The synthesis of novel ester compounds—ranging from sugar fatty acid esters to phenolic acid derivatives—has become a critical strategy in the development of biodegradable, low-toxicity antimicrobial agents[1][2]. The esterification of hydrophilic precursors (such as phenolic acids or carbohydrates) with alkyl chains of varying lengths fundamentally alters their physicochemical properties, specifically increasing lipophilicity. This structural modification enhances the compound's ability to partition into and disrupt bacterial cell membranes, a primary mechanism of action for many synthesized esters[1].

However, evaluating the antimicrobial efficacy of these synthesized esters presents unique biochemical challenges. Their increased lipophilicity often results in poor aqueous solubility, which can lead to precipitation in standard culture media, thereby yielding false-negative Minimum Inhibitory Concentration (MIC) results. Furthermore, the protocol must account for the potential of bacterial esterases to hydrolyze the compound during the assay, releasing the parent acid and alcohol.

To ensure a self-validating and highly reproducible system, this protocol strictly adheres to the Clinical and Laboratory Standards Institute (CLSI) M07 guidelines for broth microdilution[3], integrated with the European Committee on Antimicrobial Susceptibility Testing (EUCAST) quality control standards.

Diagram 1: Dual-action mechanism of synthesized esters via membrane disruption and intracellular hydrolysis.

Experimental Design and Causality

A robust antimicrobial susceptibility testing (AST) workflow must be designed to isolate the true antimicrobial effect of the ester from solvent toxicity and media interactions.

• Solvent Selection: Synthesized esters are typically dissolved in Dimethyl Sulfoxide (DMSO). The final concentration of DMSO in the assay well must never exceed 1% (v/v), as higher concentrations can independently inhibit bacterial growth, confounding the MIC determination.

• Media Selection: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the gold standard[3]. The divalent cations (Ca²⁺, Mg²⁺) stabilize the bacterial outer membrane, providing a physiologically relevant baseline for testing membrane-active esters.

• Quality Control (QC): A self-validating assay must include standard QC strains with known MIC ranges for reference antibiotics. If the reference antibiotic falls outside the EUCAST-defined acceptable range, the entire ester assay is invalidated, ensuring absolute trustworthiness of the data.

Diagram 2: Standardized workflow for determining MIC and MBC of synthesized esters.

Step-by-Step Methodology

Phase 1: Reagent and Inoculum Preparation

• Ester Stock Solution: Dissolve the synthesized ester in 100% DMSO to a concentration of 10.24 mg/mL. This high stock concentration ensures that subsequent dilutions into the aqueous broth keep the final DMSO concentration well below the 1% toxicity threshold.

• Inoculum Standardization: Select 3–5 morphologically identical colonies from an overnight agar plate. Suspend the colonies in sterile saline (0.85% NaCl) and adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5×108 CFU/mL)[3].

• Inoculum Dilution: Dilute the standardized suspension 1:150 in CAMHB to achieve a working concentration of 1×106 CFU/mL.

Phase 2: Broth Microdilution Assay (CLSI M07 Standard)

• Plate Setup: Use a sterile, 96-well U-bottom microtiter plate. Dispense 50 µL of CAMHB into wells 2 through 12.

• Serial Dilution: Add 100 µL of the working ester solution (e.g., diluted to 512 µg/mL in CAMHB) to well 1. Transfer 50 µL from well 1 to well 2, mix thoroughly by pipetting, and continue the two-fold serial dilution up to well 10. Discard 50 µL from well 10.

• Inoculation: Add 50 µL of the working bacterial inoculum ( 1×106 CFU/mL) to wells 1 through 11. The final volume in each well is 100 µL, and the final bacterial concentration is 5×105 CFU/mL[3].

• Controls:

  • Well 11 (Growth Control): 50 µL CAMHB + 50 µL Inoculum (No ester).

  • Well 12 (Sterility Control): 100 µL CAMHB only.

  • Vehicle Control: Include a separate row with DMSO serially diluted to match the ester wells to rule out solvent toxicity.

• Incubation: Seal the plate with a breathable membrane and incubate at 35 ± 1°C for 16–20 hours under aerobic conditions.

Phase 3: MIC and MBC Determination

• MIC Reading: Visually inspect the plate using a reflective viewer. The MIC is defined as the lowest concentration of the synthesized ester that completely inhibits visible bacterial growth.

• MBC Plating: To determine the Minimum Bactericidal Concentration (MBC), aspirate 10 µL from all wells showing no visible growth (MIC and above) and spot them onto drug-free Tryptic Soy Agar (TSA) plates[1].

• MBC Incubation & Reading: Incubate the agar plates at 35 ± 1°C for 24 hours. The MBC is the lowest concentration that results in a ≥99.9% reduction of the initial inoculum (i.e., fewer than 5 colonies per 10 µL spot).

Phase 4: Time-Kill Kinetics (Advanced Efficacy Profiling)

To understand the pharmacodynamics of the synthesized ester, time-kill assays are critical.

• Prepare flasks containing CAMHB with the ester at concentrations of 1×, 4×, and 16× the determined MIC[4].

• Inoculate with the test organism to a starting density of 5×105 CFU/mL.

• Extract 100 µL aliquots at time points 0, 2, 4, 8, 12, and 24 hours.

• Serially dilute and plate on agar to quantify viable CFU/mL. A bactericidal effect is confirmed if a 3-log₁₀ decrease in CFU/mL is observed compared to the initial inoculum[4].

Data Presentation and Interpretation

To accurately assess structure-activity relationships (SAR), quantitative data must be systematically tabulated. Synthesized esters often show varying efficacy depending on the target organism's cell wall architecture. For instance, Gram-negative bacteria like E. coli are generally more susceptible to certain hydroxylated phenolic esters due to enhanced outer membrane penetration[1], whereas sugar fatty acid esters often show higher activity against Gram-positive strains[2].

Table 1: Representative MIC and MBC Data for Synthesized Esters

Compound / Ester	Target Organism	Gram Stain	MIC (µg/mL)	MBC (µg/mL)	Interpretation / Causality
Ethyl 4-hydroxyphenylacetate	Escherichia coli ATCC 25922	Negative	1250	2500	Hydroxyl group facilitates outer membrane penetration[1].
Phenethyl acetate	Staphylococcus aureus ATCC 29213	Positive	2500	>5000	Weak membrane interaction due to lack of polar head group[1].
Octyl 4-hydroxyphenylpropanoate	Listeria monocytogenes	Positive	17.4	34.8	Optimal alkyl chain length (C8) maximizes lipophilic membrane disruption[4].
Sucrose monolaurate (α-anomer)	Bacillus subtilis	Positive	64	128	Medium-chain length sugar esters exhibit superior surfactant-like antibacterial activity[2].
Gentamicin (Reference QC)	E. coli ATCC 25922	Negative	0.5	1.0	Assay Validated: Falls within EUCAST acceptable QC range (0.25 - 1.0 µg/mL).

Note: Data represents standardized reporting formats. Always cross-reference QC strain MICs with the most current EUCAST or CLSI breakpoint tables to validate the assay run.

References

• Synthesis of Industrially Useful Phenolic Compounds Esters by Means of Biocatalysts Obtained Along with Waste Fish Oil Utilization. MDPI. Available at: [Link]

• M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Clinical and Laboratory Standards Institute (CLSI). Available at: [Link]

• Anti-Listerial Effect of 4-Hydroxyphenylpropanoic Acid Esters Synthesized by Lipase-Catalyzed Esterification. ResearchGate. Available at: [Link]

• Antibacterial activity of sugar fatty acid esters. Journal of Chemistry and Technologies. Available at: [Link]

• Routine and extended internal quality control for MIC determination and disk diffusion as recommended by EUCAST. The European Committee on Antimicrobial Susceptibility Testing. Available at: [Link]

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• 4. researchgate.net [researchgate.net]

Developing Analytical Standards for Substituted Cyclohexylpropanoates: An Application Note

Introduction: The Critical Role of Analytical Standards in Drug Development

Substituted cyclohexylpropanoates represent a versatile class of chemical scaffolds with significant potential in pharmaceutical development. Their unique structural motifs can be tailored to interact with a variety of biological targets, making them promising candidates for new therapeutic agents. As with any active pharmaceutical ingredient (API), ensuring the identity, purity, potency, and quality is paramount for both regulatory approval and patient safety.[1][2] This necessitates the development of robust analytical standards and validated test methods.[3][4] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing analytical standards for this novel class of compounds. We will delve into the core principles of reference standard characterization, chromatographic method development, method validation, and the identification of potential impurities and degradation products, all grounded in established regulatory frameworks.[5][6]

Reference Standard Characterization: Establishing the Benchmark

A well-characterized reference standard is the cornerstone of any analytical program.[7] It serves as the benchmark against which all subsequent batches of the drug substance are compared. The primary goal is to unequivocally confirm the chemical structure and determine its purity. A multi-faceted approach employing various spectroscopic techniques is essential for this purpose.

Structural Elucidation

A combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) provides a comprehensive picture of the molecule's structure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for determining the connectivity of atoms in a molecule.[8][9] For substituted cyclohexylpropanoates, ¹H NMR will reveal the characteristic signals of the cyclohexyl ring protons, the propanoate chain protons, and any substituent protons. The chemical shifts and coupling constants provide detailed information about the stereochemistry of the molecule.

• Infrared (IR) Spectroscopy: IR spectroscopy is invaluable for identifying the functional groups present.[10] A prominent C=O stretching vibration, typically in the range of 1750-1737 cm⁻¹, is a clear indicator of the ester functional group.[11] The C-O stretch will also be present in the 1300-1000 cm⁻¹ region.

• Mass Spectrometry (MS): MS provides the molecular weight of the compound and, through fragmentation patterns, further corroborates the proposed structure.[5] The molecular ion peak will confirm the overall molecular formula, while characteristic fragment ions can help to piece together the different components of the molecule.

Purity Assessment

Once the structure is confirmed, the purity of the reference standard must be accurately determined. This is typically achieved using a combination of chromatographic and other analytical techniques.

• Chromatographic Purity: High-Performance Liquid Chromatography (HPLC) with a universal detector like a Charged Aerosol Detector (CAD) or a Diode Array Detector (DAD) is the workhorse for assessing the purity of the reference standard. The area percentage of the main peak relative to all other peaks provides a measure of chromatographic purity.

• Residual Solvents: Gas Chromatography (GC) with a flame ionization detector (FID) or mass spectrometer (MS) is used to quantify any residual solvents from the synthesis and purification process.

• Water Content: Karl Fischer titration is the standard method for determining the water content.

• Inorganic Impurities: Techniques like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) can be used to quantify any inorganic impurities, such as residual catalysts.

Chromatographic Method Development: Separating the Components

Developing a reliable chromatographic method is crucial for both purity assessment and quantitative analysis of substituted cyclohexylpropanoates. Both HPLC and GC can be suitable techniques, depending on the volatility and thermal stability of the specific compound.

High-Performance Liquid Chromatography (HPLC) Method Development

For many substituted cyclohexylpropanoates, which are often non-volatile, reverse-phase HPLC is the method of choice.

Protocol: Initial HPLC Method Development

• Column Selection: Start with a C18 column (e.g., 4.6 x 150 mm, 5 µm particle size). This provides a good balance of resolution and analysis time for a wide range of compounds.

• Mobile Phase: A common starting point is a gradient elution with acetonitrile (ACN) and water.

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Program:

  • 0-20 min: 50% B to 95% B

  • 20-25 min: Hold at 95% B

  • 25-26 min: 95% B to 50% B

  • 26-30 min: Hold at 50% B (equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV detection at a wavelength where the analyte has maximum absorbance (e.g., 210 nm for compounds without a strong chromophore).

• Injection Volume: 10 µL.

This initial method can then be optimized by adjusting the gradient slope, flow rate, and mobile phase composition to achieve optimal separation of the main peak from any impurities.

Gas Chromatography (GC) Method Development

For more volatile and thermally stable substituted cyclohexylpropanoates, GC coupled with Mass Spectrometry (GC-MS) offers excellent sensitivity and specificity.

Protocol: Initial GC-MS Method Development

• Column Selection: A mid-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm, 0.25 µm film thickness), is a good starting point.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial Temperature: 100 °C, hold for 2 min.

  • Ramp: 10 °C/min to 280 °C.

  • Final Hold: Hold at 280 °C for 5 min.

• Injector Temperature: 250 °C.

• Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Injection Mode: Split (e.g., 50:1 split ratio).

• Injection Volume: 1 µL.

• MS Detection: Electron Ionization (EI) at 70 eV, scanning from m/z 40 to 500.

Method Validation: Ensuring Reliability and Robustness

Once a suitable chromatographic method has been developed, it must be validated to ensure it is fit for its intended purpose.[12] The validation should be performed in accordance with ICH Q2(R1) guidelines.

Validation Parameters

The following table summarizes the key validation parameters and their typical acceptance criteria.

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the method can unequivocally assess the analyte in the presence of components which may be expected to be present, such as impurities, degradants, and matrix components.	Peak purity analysis (e.g., using a DAD detector) should show no co-eluting peaks.
Linearity	To demonstrate that the method's response is directly proportional to the concentration of the analyte over a specified range.	Correlation coefficient (r²) ≥ 0.999. Y-intercept should be close to zero.
Range	The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.	Typically 80% to 120% of the test concentration for an assay.
Accuracy	The closeness of the test results obtained by the method to the true value.	Recovery of spiked samples should be within 98.0% to 102.0%.
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.	Repeatability (intra-day precision): RSD ≤ 1.0%. Intermediate Precision (inter-day precision): RSD ≤ 2.0%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	System suitability parameters should remain within acceptable limits when method parameters (e.g., flow rate, column temperature, mobile phase composition) are slightly varied.

Protocol: HPLC Method Validation (Assay)

• Specificity: Analyze a placebo (if applicable), the reference standard, and a sample spiked with known impurities and degradation products. Assess peak purity of the main peak.

• Linearity: Prepare a series of at least five standard solutions covering the range of 80% to 120% of the nominal concentration. Perform a linear regression analysis of the peak area versus concentration.

• Accuracy: Perform recovery studies by spiking a placebo with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration) in triplicate.

• Precision:

  • Repeatability: Analyze six replicate preparations of the sample at 100% of the test concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst and/or a different instrument.

• LOD & LOQ: Determine LOD and LOQ based on the signal-to-noise ratio of a series of dilute solutions of the reference standard.

• Robustness: Deliberately vary critical method parameters (e.g., flow rate by ±10%, column temperature by ±5°C, mobile phase composition by ±2%) and assess the impact on system suitability parameters (e.g., resolution, tailing factor, retention time).

Identification of Potential Impurities and Degradation Products

A thorough understanding of potential impurities and degradation products is a critical aspect of developing a comprehensive analytical standard.[3]

Process-Related Impurities

Impurities can be introduced during the synthesis of the substituted cyclohexylpropanoate.[1] Common sources include:

• Unreacted Starting Materials: Residual cyclohexanepropanoic acid or the corresponding alcohol used in the esterification.

• By-products: Formation of side products from competing reactions.

• Reagents and Catalysts: Residual reagents or catalysts used in the synthesis.

Degradation Products

Forced degradation studies are performed to identify potential degradation products that could form during storage and handling of the drug substance. These studies involve subjecting the drug substance to stress conditions such as acid, base, oxidation, heat, and light, as recommended by ICH Q1A(R2) guidelines.

Protocol: Forced Degradation Study

• Acid Hydrolysis: Treat the sample with 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: Treat the sample with 0.1 M NaOH at 60°C for 24 hours. For esters, this is a likely degradation pathway, resulting in the corresponding carboxylic acid and alcohol.[4][6]

• Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose the solid sample to 80°C for 48 hours.

• Photolytic Degradation: Expose the sample to light according to ICH Q1B guidelines.

Analyze the stressed samples using the developed HPLC method. Any new peaks that appear are potential degradation products. These can then be further characterized using LC-MS to determine their molecular weights and fragmentation patterns.

Workflow for Impurity and Degradation Product Identification

The following diagram illustrates a typical workflow for the identification and characterization of impurities and degradation products.

Caption: Workflow for the Identification and Characterization of Impurities and Degradation Products.

Conclusion

The development of robust analytical standards for substituted cyclohexylpropanoates is a multi-faceted process that requires a systematic and scientifically sound approach. By following the principles outlined in this application note, from comprehensive reference standard characterization to thorough method validation and impurity profiling, researchers and drug developers can establish a solid analytical foundation. This not only ensures compliance with global regulatory expectations but also builds a deep understanding of the drug substance, ultimately contributing to the development of safe and effective medicines.

References

• Goodenough, A. K., & Chen, G. (2010). Analysis of Impurities and Degradants in Pharmaceuticals by High Resolution Tandem Mass Spectrometry and On-line H/D Exchange LC/MS. Journal of the American Society for Mass Spectrometry, 21(4), 549–559.

• ProPharma. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability. ProPharma. [Link]

• Roy, J. (2002). Recent trends in the impurity profile of pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis, 30(2), 247-264.
• Patel, Y. et al. (n.d.). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. International Journal of Pharmaceutical Sciences and Research.
• Shaikh, T., et al. (2019). Impurities Characterization in Pharmaceuticals: A Review. International Journal of Pharmaceutical and Phytopharmacological Research, 15(4), 46-64.

• Chaughule, R. (2024, December 26). Advances in Impurity Profiling of Pharmaceutical Formulations. BJSTR. [Link]

• Hussain, S. (2015). Pharmaceutical Impurities and Degradation Products: An Overview. Hilaris Publisher.

• Cogent. (2025, December 1). Positional Isomer Separation Method Suggestions using HPLC or LCMS. Cogent. [Link]

• Science.gov. (n.d.). forced degradation products: Topics by Science.gov. [Link]

• Onyx. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Onyx. [Link]

• Labinsights. (2023, May 8). Some Basic Facts about Forced Degradation Test. Labinsights. [Link]

• Wang, Y., et al. (2015). Synthesis and evaluation of 3′- and 4′-substituted cyclohexyl noviomimetics that modulate mitochondrial respiration. Bioorganic & Medicinal Chemistry, 23(17), 5629-5643.
• Armstrong, D. W., & Stine, G. Y. (1983). Facile Liquid Chromatographic Separation of Positional Isomers with a γ-Cyclodextrin Bonded Phase Column.
• Gigli, M., et al. (2022). Enzymatic Degradation of the Most Common Aliphatic Bio-Polyesters and Evaluation of the Mechanisms Involved: An Extended Study. Polymers, 14(9), 1850.
• Sahu, S., et al. (2024). Diastereoselective synthesis of highly substituted cyclohexanones and tetrahydrochromene-4-ones via conjugate addition of curcumins to arylidenemalonates. Beilstein Journal of Organic Chemistry, 20, 177-186.
• Chaillan, F., et al. (2004). Current Status of the Degradation of Aliphatic and Aromatic Petroleum Hydrocarbons by Thermophilic Microbes and Future Perspectives. FEMS Microbiology Ecology, 49(3), 363-377.
• Kosak, J. R. (1956). U.S. Patent No. 2,732,393. Washington, DC: U.S.

• ChemRxiv. (n.d.). Substituted Cyclopropanols via Sequential Cyclopropanation and Oxidative Hydrolysis of Vinylboronates. ChemRxiv. [Link]

• De Meijere, A., & Kozhushkov, S. I. (2000). Synthesis of cyclopropane containing natural products. Topics in Current Chemistry, 207, 1-60.
• Wang, Y., et al. (2017). Characterization of the Degradation Mechanisms of Lysine-derived Aliphatic Poly(ester urethane) Scaffolds.

• Welch Materials. (2024, November 18). [Reader Insight] A Guide to Selective Columns for Isomer Separation. Welch Materials. [Link]

• Li, Z., et al. (2020). Degradation of aliphatic–aromatic copolyesters by bacteria that can degrade aliphatic polyesters. Journal of Polymers and the Environment, 28(1), 143-153.

• Waters. (n.d.). Direct Separations of the Six Positional Isomers of Disubstituted Benzoic Acids Using ACQUITY UPC2 Torus Columns. Waters. [Link]

• Churilova, I. V., et al. (2018). Cyclohexanone in the production of caprolactam. Problems and solutions.

• The Good Scents Company. (n.d.). cyclohexane propionic acid, 701-97-3. The Good Scents Company. [Link]

• Höglund, A., Målberg, S., & Albertsson, A. C. (2012). Assessing the degradation profile of functional aliphatic polyesters with precise control of the degradation products. Macromolecular bioscience, 12(2), 260–268.

• NIST. (n.d.). Cyclohexanepropanoic acid, 2-propenyl ester. NIST WebBook. [Link]

• PubChem. (n.d.). Cyclohexanepropanoic acid. PubChem. [Link]

• Journal of Chemical Education. (2004). GC/MS of Unknown Esters for Teaching MS Fragmentation Patterns: A Combination Organic Experiment for Esterifying Unknown Alcohols and Determining their Structures by GC/MS. ACS Publications. [Link]

• MDPI. (2023). Development and Validation of an HPLC-UV Method for the Determination Bis(2-ethylhexyl) Phthalate Ester in Alcoholic Beverages. MDPI. [Link]

• ResearchGate. (n.d.). GC/MS analysis of long-chain esters standards. (A) Total ion.... ResearchGate. [Link]

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• Doc Brown's Chemistry. (n.d.). mass spectrum of methyl propanoate C4H8O2 CH3CH2COOCH3 fragmentation pattern of m/z m/e ions for analysis and identification of methyl propionate image diagram. Doc Brown's Chemistry. [Link]

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• Tada, A., et al. (2008). Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS. Journal of Food Protection, 71(8), 1686-1692.

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Advanced Techniques for the Isolation and Purification of Esterification Products: A Comprehensive Guide

Esterification is a cornerstone transformation in organic synthesis, medicinal chemistry, and materials science. However, synthesizing an ester is rarely the bottleneck; the true challenge lies in isolating the target molecule from a complex matrix of unreacted starting materials, catalysts, and stoichiometric byproducts. Because esterifications are often equilibrium-driven or rely on coupling reagents that generate stubborn residues, purification strategies cannot be treated as an afterthought.

This guide provides an authoritative, mechanistic approach to isolating and purifying esterification products, moving beyond generic workflows to explain the causality behind specific techniques.

Mechanistic Causality in Purification Strategies

The choice of purification technique is dictated by the specific esterification method employed:

• Fischer-Speier Esterification: This acid-catalyzed reaction relies on an equilibrium between the carboxylic acid, alcohol, ester, and water[1]. To drive the reaction forward, chemists use a large excess of alcohol or actively remove water[2]. The resulting crude mixture contains the target ester, excess alcohol, unreacted carboxylic acid, and a mineral acid catalyst (e.g., H2​SO4​ or TsOH). The primary purification strategy here is Liquid-Liquid Extraction (LLE) , utilizing acid-base chemistry to partition the neutral ester from ionized byproducts[3].

• Steglich Esterification: Used for sensitive substrates, this method employs N,N′ -dicyclohexylcarbodiimide (DCC) and a catalytic amount of 4-dimethylaminopyridine (DMAP) under mild conditions[4]. The reaction generates a stoichiometric byproduct: N,N′ -dicyclohexylurea (DCU). DCU is notoriously difficult to remove because it is sparingly soluble in most organic solvents but can persistently contaminate the product in trace amounts[5]. The purification strategy must rely on Temperature-Dependent Precipitation followed by Flash Chromatography [6].

Application Note 1: Liquid-Liquid Extraction (LLE) for Fischer Esterification

The Causality of Acid-Base Workups

In a Fischer esterification, the crude mixture is highly acidic. Direct distillation or chromatography of this mixture can lead to the reverse reaction (acid-catalyzed ester hydrolysis) or degradation of the silica gel. By washing the organic phase with a mild aqueous base like Sodium Bicarbonate ( NaHCO3​ ), the mineral acid catalyst is neutralized, and any unreacted carboxylic acid is deprotonated into a highly water-soluble sodium carboxylate salt[7]. The neutral ester remains in the organic phase.

Quantitative Data: Solvent Selection for LLE

Selecting the correct organic extraction solvent is critical for phase separation and preventing emulsions.

Solvent	Density vs. Water	Polarity (Relative)	Ideal Application Profile
Diethyl Ether	Lighter ( 0.71 g/mL )	Low	Small-scale extractions; highly volatile for easy removal.
Ethyl Acetate	Lighter ( 0.90 g/mL )	Moderate	Standard choice; excellent solubility for most esters.
Dichloromethane	Heavier ( 1.33 g/mL )	Moderate-High	Esters with moderate polarity; bottom-layer draining.
Hexanes	Lighter ( 0.65 g/mL )	Very Low	Highly lipophilic esters (e.g., fatty acid esters).

Protocol 1: Self-Validating LLE Workflow

• Concentration: If a low-boiling alcohol (e.g., methanol, ethanol) was used in large excess, remove 70-80% of it in vacuo before extraction. Causality: Excess alcohol acts as a co-solvent, increasing the aqueous solubility of the ester and causing severe emulsions.

• Dissolution: Dissolve the concentrated crude mixture in an appropriate organic solvent (e.g., Ethyl Acetate, 10 mL per gram of crude).

• Neutralization: Wash the organic layer with saturated aqueous NaHCO3​ in a separatory funnel. Vent frequently to release CO2​ gas.

  • Validation Step: Test the pH of the separated aqueous layer. It must be >7 . If it is acidic, repeat the NaHCO3​ wash.

• Brine Wash: Wash the organic layer with saturated aqueous NaCl (brine). Causality: Brine disrupts emulsions and pre-dries the organic layer by drawing dissolved water out via osmotic pressure.

• Drying & Isolation: Dry the organic phase over anhydrous Na2​SO4​ or MgSO4​ . Filter off the drying agent and concentrate the filtrate in vacuo to yield the pure ester.

Liquid-Liquid Extraction workflow for Fischer esterification products.

Application Note 2: DCU Depletion & Flash Chromatography for Steglich Esterification

The Causality of DCU Removal

In Steglich esterifications, DCC is hydrated to form DCU. While DCU is largely insoluble in dichloromethane (DCM) and precipitates out, trace amounts remain soluble and will co-elute with the target ester during standard chromatography[4]. To achieve pharmaceutical-grade purity, chemists must exploit the differential solubility of DCU at low temperatures before applying flash chromatography[6].

Quantitative Data: Flash Chromatography Solvent Systems

When selecting an eluent for flash chromatography, the goal is to achieve a Retention Factor ( Rf​ ) of 0.2 to 0.3 for the target ester on a Thin Layer Chromatography (TLC) plate[8].

Solvent System	Polarity Profile	Target Compound Rf​	Application Profile
100% Hexanes	Very Non-Polar	0.2−0.3	Highly lipophilic, non-polar esters.
5-20% EtOAc / Hexanes	Low-Moderate	0.2−0.3	Standard system for most typical organic esters[9].
50% EtOAc / Hexanes	Moderate	0.2−0.3	Esters with multiple polar functional groups.
1-5% MeOH / DCM	High	0.2−0.3	Highly polar or basic esters (e.g., amino acid esters)[9].

Protocol 2: Self-Validating DCU Depletion and Chromatography

• Primary Filtration: Upon completion of the Steglich reaction (typically in DCM or THF), filter the crude mixture through a medium-porosity glass frit to remove the bulk of the precipitated white DCU[10].

• Solvent Swap & Cold Precipitation: Concentrate the filtrate in vacuo to complete dryness. Re-suspend the crude residue in a minimal volume of cold Ethyl Acetate or cold Acetonitrile ( 0∘C ) [5]. Causality: DCU has <1% solubility in these solvents, and chilling forces the remaining trace DCU to crash out[6].

• Secondary Filtration: Filter the chilled suspension through a pad of Celite to catch fine DCU particulates[6].

  • Validation Step: Concentrate a small aliquot of the new filtrate and analyze via 1H -NMR. Look for the absence of the characteristic broad multiplet of DCU cyclohexyl protons ( ∼1.0−2.0 ppm ).

• Flash Chromatography: Load the concentrated filtrate onto a silica gel column. Elute using an isocratic or gradient solvent system (e.g., 10% EtOAc in Hexanes)[8]. Collect fractions and pool those containing the pure ester based on TLC validation.

DCU depletion and flash chromatography workflow for Steglich esterification.

Application Note 3: Azeotropic Distillation for Equilibrium Displacement

The Causality of Continuous Water Removal

For Fischer esterifications where using a vast excess of alcohol is impractical or expensive, chemists rely on Le Chatelier's principle by continuously removing water as it forms[1]. This is achieved using a Dean-Stark apparatus . By running the reaction in a solvent that forms an azeotrope with water (such as Toluene or Benzene), the water co-distills, condenses, and separates out, driving the reaction to >99% conversion and drastically simplifying downstream purification[1].

Protocol 3: Self-Validating Dean-Stark Setup

• Reaction Assembly: Combine the carboxylic acid, alcohol (1.1 equivalents), acid catalyst (e.g., TsOH), and Toluene in a round-bottom flask.

• Apparatus Setup: Attach a Dean-Stark trap to the flask, fill the trap's side-arm with Toluene, and attach a reflux condenser on top.

• Azeotropic Reflux: Heat the mixture to reflux. The Toluene-water azeotrope will boil, condense, and fall into the trap. Because water is denser than Toluene ( 1.00 g/mL vs 0.87 g/mL ), it sinks to the bottom of the trap[1].

  • Validation Step: Calculate the theoretical yield of water based on reaction stoichiometry. Monitor the volume of water collected in the trap's graduated burette. Once the collected volume matches the theoretical volume and stops increasing, the reaction is complete.

• Workup: Drain the water, allow the reaction to cool, and proceed directly to the LLE protocol (Protocol 1) to remove the catalyst.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. One moment, please... [operachem.com]
• 4. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. cerritos.edu [cerritos.edu]
• 8. orgsyn.org [orgsyn.org]
• 9. Chromatography [chem.rochester.edu]
• 10. zaguan.unizar.es [zaguan.unizar.es]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 2-cyclohexyl-2-methylpropanoate

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of Methyl 2-cyclohexyl-2-methylpropanoate. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help improve reaction yields and product purity.

Introduction

The synthesis of Methyl 2-cyclohexyl-2-methylpropanoate, a sterically hindered ester, can present unique challenges. Low yields, incomplete reactions, and purification difficulties are common hurdles. This guide aims to provide a comprehensive resource to navigate these issues, grounded in established chemical principles and field-proven insights. The primary synthetic route discussed is the Fischer-Speier esterification of 2-cyclohexyl-2-methylpropanoic acid with methanol, a cost-effective and common method for ester synthesis.

Troubleshooting Guide: Enhancing Yield and Purity

This section addresses specific problems that may be encountered during the synthesis of Methyl 2-cyclohexyl-2-methylpropanoate.

Issue 1: Low or No Product Yield

Question: I have followed a standard Fischer esterification protocol (refluxing 2-cyclohexyl-2-methylpropanoic acid with methanol and a sulfuric acid catalyst), but my yield is very low, or I have only recovered the starting material. What are the likely causes and how can I improve the conversion?

Answer:

Low conversion in the Fischer esterification of a sterically hindered tertiary carboxylic acid like 2-cyclohexyl-2-methylpropanoic acid is a common issue. The bulky cyclohexyl and methyl groups adjacent to the carboxyl group impede the nucleophilic attack of methanol. Here are the primary factors to investigate and optimize:

• Insufficient Catalyst: Standard catalytic amounts of acid might not be sufficient to drive the reaction to completion due to the sterically hindered nature of the substrate.

  • Solution: Increase the catalyst loading. For sterically hindered acids, a higher concentration of the acid catalyst is often necessary. You can cautiously increase the amount of concentrated sulfuric acid or p-toluenesulfonic acid (p-TsOH).

• Reaction Time: The reaction may not have reached equilibrium. Sterically hindered esterifications are notoriously slow.[1]

  • Solution: Extend the reaction time significantly. Monitor the reaction progress by taking aliquots and analyzing them using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Refluxing for 24 to 48 hours may be necessary.

• Inefficient Water Removal: Fischer esterification is an equilibrium reaction. The presence of water, a byproduct, can drive the reaction backward, hydrolyzing the ester back to the carboxylic acid and alcohol.[2]

  • Solution: Employ a method to remove water as it is formed. Using a Dean-Stark apparatus with a suitable solvent (like toluene or hexane) to azeotropically remove water is highly effective.[2][3] Alternatively, adding a dehydrating agent, such as molecular sieves, to the reaction mixture can also be beneficial.[2]

• Sub-optimal Temperature: While refluxing methanol provides a constant temperature, it might not be high enough to overcome the activation energy for this sterically demanding reaction.

  • Solution: If using a co-solvent with a higher boiling point (e.g., toluene with a Dean-Stark trap), the reaction temperature can be increased, which can significantly enhance the reaction rate.

Issue 2: Presence of Significant Impurities in the Crude Product

Question: After the work-up, my crude product shows multiple spots on TLC or several peaks in the GC analysis. What are the likely side products and how can I minimize their formation?

Answer:

The formation of byproducts can complicate purification and reduce the overall yield. Here are the most probable impurities and strategies to mitigate them:

• Unreacted Starting Material: As discussed in the previous point, incomplete conversion is a major factor.

  • Solution: Refer to the optimization strategies for improving the reaction yield (increasing catalyst loading, extending reaction time, and removing water).

• Dehydration of Potential Tertiary Alcohol Impurities: If the starting carboxylic acid was prepared from a tertiary alcohol, any unreacted alcohol could dehydrate under the acidic conditions of the esterification to form an alkene.

  • Solution: Ensure the purity of the starting 2-cyclohexyl-2-methylpropanoic acid. If necessary, purify the carboxylic acid by recrystallization or column chromatography before proceeding with the esterification.

• Ether Formation from Methanol: Under strong acid catalysis and elevated temperatures, methanol can undergo self-condensation to form dimethyl ether, although this is generally less significant at typical reflux temperatures.

  • Solution: While difficult to completely avoid, ensuring the reaction temperature is not excessively high can minimize this. Using the minimum effective amount of acid catalyst can also help.

Frequently Asked Questions (FAQs)

Q1: What is the best catalyst for the esterification of a sterically hindered acid like 2-cyclohexyl-2-methylpropanoic acid?

While sulfuric acid and p-toluenesulfonic acid are common Brønsted acid catalysts for Fischer esterification, Lewis acids can also be effective, sometimes under milder conditions.[4] Catalysts like tin(II) chloride, zinc chloride, or tetrabutyl titanate have been used for esterifying sterically hindered carboxylic acids.[2][4] However, for simplicity and cost-effectiveness, optimizing the reaction with sulfuric acid or p-TsOH is often the first approach.

Q2: Can I use a different methylating agent instead of methanol?

Yes, other methods can be used, especially if the Fischer esterification proves to be low-yielding even after optimization. One common alternative is to first deprotonate the carboxylic acid with a base (like sodium bicarbonate or potassium carbonate) to form the carboxylate salt, and then react it with a methylating agent such as methyl iodide or dimethyl sulfate in a polar aprotic solvent like DMF.[5] This is an SN2 reaction and can be very effective, though the reagents are more hazardous and expensive.

Q3: What is the best way to purify the final product, Methyl 2-cyclohexyl-2-methylpropanoate?

Due to the non-polar nature of the ester, a combination of techniques is recommended:

• Aqueous Work-up: After the reaction, the mixture should be cooled and diluted with an organic solvent (e.g., diethyl ether or ethyl acetate). This solution should be washed with a saturated sodium bicarbonate solution to neutralize the acid catalyst and remove any unreacted carboxylic acid.[3] Subsequent washes with water and brine will remove water-soluble impurities.

• Distillation: If the product is thermally stable, vacuum distillation can be an effective method for purification, especially on a larger scale.[4]

• Column Chromatography: For smaller scales or to achieve very high purity, flash column chromatography on silica gel is a reliable method. A non-polar eluent system, such as a gradient of ethyl acetate in hexanes, would be a good starting point.[6]

Q4: How can I confirm the identity and purity of my final product?

A combination of spectroscopic and chromatographic methods should be used:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique to determine the purity of the sample and to identify any volatile impurities. The mass spectrum will show the molecular ion peak (or fragments thereof) confirming the molecular weight of the product.[7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show characteristic signals for the methyl ester protons (a singlet around 3.6 ppm), the two methyl groups on the quaternary carbon (two singlets or a single singlet depending on the resolution and molecular conformation), and the protons of the cyclohexyl ring (a complex multiplet).

  • ¹³C NMR: Will show distinct peaks for the carbonyl carbon (around 175-180 ppm), the quaternary carbon, the methoxy carbon, the two methyl carbons, and the carbons of the cyclohexyl ring.[9]

• Infrared (IR) Spectroscopy: A strong absorption band in the region of 1730-1750 cm⁻¹ is characteristic of the C=O stretch of the ester functional group.

Experimental Protocols

Protocol 1: Optimized Fischer-Speier Esterification

This protocol is designed as a robust starting point for the synthesis of Methyl 2-cyclohexyl-2-methylpropanoate, incorporating strategies to overcome steric hindrance.

Materials:

• 2-cyclohexyl-2-methylpropanoic acid

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Toluene (or Hexane)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., Diethyl ether or Ethyl Acetate)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 2-cyclohexyl-2-methylpropanoic acid (1.0 eq).

• Add methanol (5-10 eq) and toluene (sufficient to fill the Dean-Stark trap and half-fill the flask).

• Carefully add the acid catalyst: concentrated H₂SO₄ (0.1-0.2 eq) or p-TsOH·H₂O (0.1-0.2 eq).

• Reflux: Assemble the Dean-Stark apparatus and reflux condenser. Heat the mixture to a vigorous reflux. Water will begin to collect in the arm of the Dean-Stark trap.

• Monitoring: Continue refluxing for 24-48 hours, or until no more water is collected. The reaction can be monitored by TLC or GC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with diethyl ether or ethyl acetate.

  • Carefully transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with:

    • Saturated NaHCO₃ solution (2-3 times, until CO₂ evolution ceases) to neutralize the acid catalyst and remove unreacted carboxylic acid.

    • Water (1-2 times).

    • Brine (1 time).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate using a rotary evaporator to obtain the crude product.

  • Purify the crude ester by vacuum distillation or flash column chromatography on silica gel.

Data Presentation

Table 1: Reagent Stoichiometry for Optimized Fischer Esterification

Reagent	Molar Eq.	Molecular Weight ( g/mol )
2-cyclohexyl-2-methylpropanoic acid	1.0	170.25
Methanol	5.0 - 10.0	32.04
Sulfuric Acid (98%)	0.1 - 0.2	98.08
or p-Toluenesulfonic acid	0.1 - 0.2	190.22

Table 2: Predicted Spectroscopic Data for Methyl 2-cyclohexyl-2-methylpropanoate

Technique	Expected Chemical Shifts / Signals
¹H NMR	δ ~3.6 (s, 3H, -OCH₃), δ ~1.1-1.8 (m, 11H, cyclohexyl-H), δ ~1.0 (s, 6H, -C(CH₃)₂)
¹³C NMR	δ ~178 (C=O), δ ~51 (-OCH₃), δ ~45 (quaternary C), δ ~25-40 (cyclohexyl carbons), δ ~23 (gem-dimethyl carbons)
IR (cm⁻¹)	~2930, 2850 (C-H stretch), ~1735 (C=O stretch), ~1150 (C-O stretch)
MS (m/z)	184 (M⁺), 169 ([M-CH₃]⁺), 125 ([M-COOCH₃]⁺), 83 ([C₆H₁₁]⁺)

Note: Actual spectroscopic values may vary slightly depending on the solvent and instrument used.

Visualization

Experimental Workflow

Caption: A flowchart detailing the experimental steps for the synthesis of Methyl 2-cyclohexyl-2-methylpropanoate.

Reaction Mechanism: Fischer-Speier Esterification

Caption: The mechanism of the acid-catalyzed Fischer-Speier esterification.

References

• Royal Society of Chemistry. (n.d.). Analytical Methods.

• Wikipedia. (2023). Fischer–Speier esterification. Retrieved from [Link]

• European Patent Office. (n.d.). Method for esterifying hindered carboxylic acids. EP 0331280 A1.
• Koshikari, Y. (n.d.). Development of Catalytic Ester Condensations and Hydrolysis of Esters toward Green Chemistry.

• MDPI. (2024, February 8). Titanium Tetrachloride-Assisted Direct Esterification of Carboxylic Acids. Retrieved from [Link]

• BenchChem. (n.d.). A Comparative Guide to the Synthesis of 4-Cyclohexyl-2-methyl-2-butanol.
• BenchChem. (n.d.).

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• Cyberlipid. (n.d.). FA purification. Retrieved from [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• Chemspace. (n.d.). Methyl 2-cyclohexyl-2-methylpropanoate. Retrieved from [Link]

• PubChem. (n.d.). Methyl 2-cyclohexyl-2-methylpropanoate. Retrieved from [Link]

• University of Toronto. (n.d.).

• The Organic Chemistry Tutor. (2024, April 3). Fischer Esterification | Mechanism + Easy TRICK! [Video]. YouTube. Retrieved from [Link]

• Vaia. (n.d.). Classify the resonances in the 13 C NMR spectrum of methyl propanoate. Retrieved from [Link]

• Google Patents. (n.d.). CN105315156A - Synthesis method for 2-methylcyclohexyl acetate.
• Curriculum Press. (2020). Organic Synthesis Routes. Chem Factsheet, 2020/21 Series, Issue 1.
• Google Patents. (n.d.). WO2011117360A2 - Process for the preparation of 4-cyclohexyl-2-methyl-2-butanol.

• PrepChem.com. (n.d.). Synthesis of Methyl cyclohexyl ketone. Retrieved from [Link]

• ResearchGate. (2025, September 17). Synthesis, Crystal Structure and Spectral Characterization of 5-Methyl-2-(Propan-2-yl)Cyclohexyl Cyanoacetate and 1,3,3-Trimethylbicyclo[2.2.
• ChemRxiv. (n.d.). Gas chromatography-mass spectrometry (GC-MS) in the plant metabolomics toolbox. Part 2: Analysis of polar low molecular weight.
• BenchChem. (n.d.). GC-MS Characterization: A Comparative Guide to 4-Cyclohexyl-2-methyl-2-butanol and Linalool.

• Doc Brown's Chemistry. (n.d.). Advanced Organic Chemistry: 13 C NMR spectrum of 2-methylpropanoic acid. Retrieved from [Link]

• Galaxy Publication. (2023, October 18).

• SpectraBase. (n.d.). 1-Cyclohexyl-2-methyl-prop-2-en-1-one. Retrieved from [Link]

• Springer. (2020, June 24).

Sources

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• 2. JPH01287060A - Method for esterifying sterically hindered carboxylic acids - Google Patents [patents.google.com]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 6. community.wvu.edu [community.wvu.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. galaxypub.co [galaxypub.co]
• 9. vaia.com [vaia.com]

"common by-products in the synthesis of cyclohexyl esters"

Welcome to the Technical Support Center for Organic Synthesis. This guide is specifically engineered for researchers, scientists, and drug development professionals troubleshooting the synthesis of cyclohexyl esters.

Due to the secondary nature of the hydroxyl group on cyclohexanol, synthesizing cyclohexyl esters is notoriously prone to side reactions. This guide deconstructs the mechanistic causality behind these by-products and provides self-validating protocols to ensure high-yield, reproducible results.

Mechanistic Overview & Pathway Visualization

To effectively troubleshoot, we must first map the competing reaction pathways. When cyclohexanol is subjected to traditional acidic esterification conditions, the secondary alcohol can undergo competing nucleophilic substitution (esterification) and elimination (dehydration).

Reaction pathways in cyclohexyl ester synthesis highlighting target and common by-products.

Troubleshooting & FAQs

Q1: Why is my cyclohexyl ester contaminated with large amounts of cyclohexene? A1: This is the most common failure mode in Fischer esterification of secondary alcohols. The causality lies in the E1 elimination mechanism. Strong acids (like H2​SO4​ ) protonate the hydroxyl group of cyclohexanol, turning it into an excellent leaving group ( H2​O ). The subsequent loss of water generates a secondary carbocation. If the reaction temperature is too high, the carbocation rapidly loses an adjacent proton to form cyclohexene. In fact, cyclohexene is such a prevalent by-product of cyclohexanol dehydration that recent green chemistry protocols have successfully repurposed it as an azeotropic drying agent to drive the esterification forward, as detailed in the [1]. Fix: Lower the reaction temperature, switch to a milder solid acid catalyst (e.g., Amberlyst-15), or abandon acid catalysis entirely for sensitive substrates.

Q2: How can I completely eliminate acid-catalyzed by-products for sensitive substrates? A2: Switch to a Steglich Esterification. This method completely circumvents the formation of secondary carbocations by avoiding strong Brønsted acids. Instead, it utilizes N,N'-Dicyclohexylcarbodiimide (DCC) to activate the carboxylic acid into an O-acylisourea intermediate, and 4-Dimethylaminopyridine (DMAP) as an acyl transfer catalyst. Because the reaction operates under mild, near-neutral conditions, E1 elimination (cyclohexene) and intermolecular etherification (dicyclohexyl ether) are entirely suppressed, as reviewed in [2].

Q3: I am observing dicyclohexyl ether in my GC-MS. Where does it come from? A3: Dicyclohexyl ether is formed via intermolecular dehydration. This occurs when an unprotonated cyclohexanol molecule acts as a nucleophile and attacks the protonated cyclohexanol (or the transient secondary carbocation). Fix: This by-product is exacerbated by a high concentration of cyclohexanol. Ensure your carboxylic acid is the limiting reagent, or use a slight excess of the acid rather than the alcohol.

Quantitative Comparison of Esterification Strategies

To select the optimal route for your specific drug development or synthesis need, compare the empirical data of the three primary methodologies below:

Esterification Method	Typical Yield	Major By-Products	Key Advantage	Built-in Validation Check
Fischer (Dean-Stark)	65–80%	Cyclohexene, Water	Highly scalable, cost-effective	Stoichiometric water collection
Steglich (DCC/DMAP)	85–95%	DCU (precipitate)	Mild, prevents elimination	DCU precipitation volume
Acid Chloride	80–90%	HCl (requires base trap)	Fast, irreversible kinetics	Exothermic heat release

Validated Experimental Protocols

The following protocols are designed as self-validating systems . They do not just list steps; they incorporate physical checkpoints that allow the scientist to verify the reaction's mechanistic progress in real-time.

Protocol A: Optimized Fischer Esterification (Dean-Stark Method)

Best for: Scalable, cost-effective synthesis where mild heating is tolerated.

• Setup: In a round-bottom flask, combine 1.0 equivalent of carboxylic acid and 1.2 equivalents of cyclohexanol.

• Catalysis & Solvent: Add 5 mol% of p -Toluenesulfonic acid ( p -TsOH) as a milder alternative to H2​SO4​ . Add toluene (or cyclohexene[1]) to act as the azeotropic solvent. Attach a Dean-Stark trap and a reflux condenser.

• Reaction (Causality): Heat the mixture to reflux. The azeotropic solvent continuously removes water from the system. According to Le Chatelier's principle, this physical removal of the by-product forces the chemical equilibrium entirely toward the cyclohexyl ester.

• Self-Validation Checkpoint: Monitor the Dean-Stark trap. The reaction is complete only when the volume of water collected matches the theoretical stoichiometric yield (e.g., 18 mL of water per 1 mole of limiting reactant). If water collection ceases prematurely, the catalyst may have deactivated or the reaction has stalled.

• Workup: Cool to room temperature, wash the organic layer with saturated NaHCO3​ to neutralize the acid catalyst, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Mild Steglich Esterification

Best for: Complex, acid-sensitive APIs where zero elimination by-products can be tolerated.

• Activation: In a dry flask under an inert atmosphere (Nitrogen/Argon), dissolve 1.0 equivalent of the carboxylic acid and 1.1 equivalents of cyclohexanol in anhydrous Dichloromethane (DCM).

• Catalytic Initiation: Add 0.1 equivalents of DMAP.

• Coupling (Causality): Cool the flask to 0 °C. Slowly add 1.1 equivalents of DCC. The DCC activates the acid, and DMAP acts as a hyper-nucleophile to form a highly reactive acylpyridinium intermediate. This intermediate is rapidly trapped by cyclohexanol.

• Self-Validation Checkpoint: Within 10–15 minutes of DCC addition, a thick white precipitate of N,N'-dicyclohexylurea (DCU) will begin to form. The formation of this insoluble by-product is stoichiometrically locked to the formation of your ester. The visual accumulation of DCU validates that the coupling mechanism is actively proceeding.

• Workup: Stir for 12 hours at room temperature. Filter the reaction mixture through a Celite pad to remove the DCU precipitate. Wash the filtrate with 0.5 M HCl (to remove DMAP), followed by saturated NaHCO3​ , dry, and evaporate.

References

• Tan, D.-Z., et al. "Preparation of Cyclohexyl Acetate─An Experiment in Green Organic Chemistry." Journal of Chemical Education, 2026, 103(1), 457–461.

• "Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives." Heliyon, 2024, 10, e23416.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]

The Esterification Emulsion Survival Guide: Troubleshooting Liquid-Liquid Extraction Workups

Welcome to the Technical Support Center. Liquid-liquid extraction (LLE) is a fundamental workup technique in organic synthesis, but esterification reactions are notorious for producing stubborn, inseparable emulsions. This guide provides researchers and drug development professionals with the mechanistic causality and self-validating protocols needed to break these emulsions and recover high-purity products.

Part 1: Mechanistic FAQs (The "Why")

Q1: Why does my Fischer esterification workup always turn into a soapy, inseparable mess when I wash with sodium bicarbonate? A1: Fischer esterifications are equilibrium-driven reactions between a carboxylic acid and an alcohol, typically catalyzed by a strong acid[1]. During the workup, a basic aqueous wash (like NaHCO₃) is used to neutralize the acid catalyst and remove unreacted starting materials. However, neutralizing unreacted long-chain carboxylic acids generates sodium carboxylate salts—which are essentially soaps[2]. These amphiphilic molecules act as potent surfactants, drastically lowering the interfacial tension between the organic and aqueous phases and stabilizing oil-in-water (O/W) emulsions[3].

Q2: I am performing a Steglich esterification using DCC and DMAP. Why does the organic layer look like milk, and why won't it separate from the water? A2: The Steglich esterification utilizes N,N'-Dicyclohexylcarbodiimide (DCC) as a coupling reagent and 4-dimethylaminopyridine (DMAP) as a catalyst[4]. The primary byproduct of this reaction is N,N'-dicyclohexylurea (DCU). DCU is highly insoluble in water and only partially soluble in common organic solvents like dichloromethane (DCM)[4]. During LLE, these fine, insoluble DCU particulates migrate to the liquid-liquid interface, creating a highly stable "Pickering emulsion"[5]. The solid particles form a rigid mechanical barrier around the droplets, preventing them from coalescing[3].

Q3: How does adding brine (salting out) actually break an emulsion? A3: Adding a saturated sodium chloride (brine) solution increases the ionic strength of the aqueous phase. This "salting out" effect decreases the solubility of partially polar organic molecules in the water layer, driving them into the organic phase[6]. Furthermore, the high salt concentration compresses the electrostatic double layer around the dispersed droplets, reducing repulsion and promoting droplet coalescence[7].

Part 2: Quantitative Data & Diagnostics

Before applying a protocol, identify the nature of your emulsion using the diagnostic matrix below:

Esterification Type	Primary Emulsifier	Emulsion Mechanism	Recommended Brine Conc.	Centrifugation (RCF)
Fischer	Sodium Carboxylates (Soaps)	Surfactant-stabilized (Lowers interfacial tension)	Saturated (~360 g/L)	3000 - 4000 x g
Steglich	Dicyclohexylurea (DCU)	Pickering Emulsion (Solid particulate barrier)	N/A (Filtration required)	4000 - 5000 x g

Part 3: Experimental Protocols (The "How")

Protocol 1: The "Salting Out" & Density Adjustment Method

(Optimized for Fischer Esterifications & Surfactant Emulsions)

• Stop Vigorous Shaking: Overly aggressive mixing induces surfactant-stabilized micro-emulsions[6]. Immediately stop shaking and switch to gentle swirling or rocking.

• Add Saturated Brine: Pour 10-20 mL of saturated NaCl directly into the separatory funnel to increase the ionic strength of the aqueous layer[6][8].

• Solvent Addition (Density Alteration): If using a solvent with a density close to water (e.g., ethyl acetate), add 10-15 mL of a highly non-polar, low-density solvent like hexane. This increases the density differential between the two phases, accelerating gravitational separation[6].

• Centrifugation (Failsafe): If chemical methods fail, transfer the mixture to centrifuge tubes and spin at 3000-4000 x g for 5 minutes. Centrifugation is often the most effective mechanical method to force phase separation[6][8].

Workflow for resolving surfactant-stabilized emulsions during Fischer esterification workups.

Protocol 2: The Filtration & Centrifugation Method

(Optimized for Steglich Esterifications & Pickering Emulsions)

• Identify the Pickering Emulsion: A persistent milky white interface during a DCC-mediated reaction indicates DCU precipitation[4][9]. Do not simply add more solvent.

• Vacuum Filtration: Drain the entire emulsion mixture from the separatory funnel and filter it through a Büchner funnel packed with a tight pad of Celite (diatomaceous earth). The Celite traps the fine DCU particulates that are mechanically stabilizing the emulsion[9].

• Re-extract: Transfer the clear filtrate back into the separatory funnel. Without the solid stabilizers, the phases will separate naturally.

• Centrifuge: If a micro-emulsion persists due to trace DCU, centrifuge the mixture at 4000-5000 x g for 5 minutes to break the remaining droplet barriers[8].

Workflow for resolving DCU-induced Pickering emulsions during Steglich esterification workups.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.aip.org [pubs.aip.org]
• 3. go2eti.com [go2eti.com]
• 4. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 5. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. youtube.com [youtube.com]
• 9. chimie.ucv.ro [chimie.ucv.ro]

"challenges in the purification of volatile ester compounds"

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling to isolate short-chain, volatile ester compounds (e.g., ethyl acetate, isoamyl acetate, methyl butyrate).

Unlike heavy, non-volatile esters, these molecules present a unique triad of challenges: susceptibility to base-catalyzed hydrolysis during aqueous work-up, massive product loss during solvent evaporation, and the formation of unbreakable minimum-boiling azeotropes with their parent alcohols and water. This guide provides field-proven, self-validating methodologies to overcome these bottlenecks, ensuring high yield and analytical-grade purity.

Purification Workflow & Challenge Nodes

Fig 1. Workflow for volatile ester purification highlighting critical challenge nodes.

FAQ Section 1: Azeotropic Distillation & Co-distillation Issues

Q1: I am trying to purify ethyl acetate synthesized from ethanol and acetic acid, but simple distillation yields a mixture of ester, alcohol, and water. Why? A: You have encountered a minimum-boiling ternary azeotrope. Volatile esters frequently form azeotropes with unreacted alcohols and water[1]. For example, ethyl acetate, ethanol, and water form a ternary azeotrope that boils at 70.2 °C, which is significantly lower than the boiling point of pure ethyl acetate (77.1 °C)[1]. Because the vapor phase composition of an azeotrope is identical to its liquid phase, no amount of simple or fractional distillation will separate them[2].

Q2: How do I break this azeotrope to isolate the pure ester? A: The most effective industrial and laboratory-scale solution is Extractive Distillation [3]. By introducing a high-boiling entrainer—such as Dimethyl Sulfoxide (DMSO) or N,N-dimethylformamide (DMF)—into the distillation column, you alter the activity coefficients of the mixture[4]. The entrainer selectively forms strong hydrogen bonds with ethanol and water, drastically reducing their volatility[5]. This allows the non-hydrogen-bonding ester to distill overhead in high purity (>99%)[6].

Table 1: Azeotropic Data for Common Volatile Ester Systems

Ester System	Azeotrope Components (Mass %)	Azeotrope Boiling Point (°C)	Pure Ester Boiling Point (°C)
Ethyl Acetate	Ethyl Acetate (82.6%) / Ethanol (8.4%) / Water (9.0%)	70.2	77.1
Ethyl Acetate	Ethyl Acetate (91.53%) / Water (8.47%)	70.4	77.1
Ethanol (Precursor)	Ethanol (95.63%) / Water (4.37%)	78.2	78.4

(Note: Data illustrates the boiling point depression caused by azeotrope formation[1][2].)

FAQ Section 2: Hydrolysis & Stability during Purification

Q3: My ester yield drops by 40% after the neutralization wash. What is the mechanism behind this loss? A: The loss is driven by saponification (base-catalyzed ester hydrolysis)[7]. To remove acidic catalysts (e.g., H₂SO₄) and unreacted carboxylic acids, researchers often wash the organic layer with basic aqueous solutions[7]. However, if strong bases (like NaOH or KOH) are used, the hydroxide ions nucleophilically attack the ester carbonyl, cleaving your product back into a water-soluble carboxylate salt and an alcohol[7].

Causality & Solution: Always use a mild, weak base such as saturated aqueous sodium bicarbonate (NaHCO₃)[8]. To further suppress the kinetics of hydrolysis, ensure the NaHCO₃ solution is ice-cold and minimize the contact time between the phases.

FAQ Section 3: Solvent Removal & Product Loss

Q4: I used a rotary evaporator to remove my extraction solvent (dichloromethane), but NMR shows I lost most of my volatile ester. How can I prevent this? A: Rotary evaporation relies on reduced pressure to lower the boiling point of the solvent. However, volatile esters (like ethyl acetate or methyl butyrate) have high vapor pressures. Under vacuum, the ester co-evaporates with the extraction solvent, pulling your product into the receiving flask.

Causality & Solution: Abandon the rotary evaporator for volatile esters. Instead, perform a fractional distillation at atmospheric pressure using a Vigreux column[8]. The column provides theoretical plates that separate the low-boiling extraction solvent (e.g., DCM, bp 39.6 °C) from the higher-boiling ester, retaining the product safely in the distillation pot.

Experimental Protocol: Self-Validating Purification Workflow

This protocol is designed for the purification of volatile esters post-Fischer esterification, ensuring maximum yield and purity through built-in self-validating checkpoints.

Phase 1: Quenching & Liquid-Liquid Extraction

• Dilution: Cool the crude reaction mixture to room temperature. Transfer to a separatory funnel and dilute with a low-boiling, water-immiscible extraction solvent (e.g., diethyl ether or dichloromethane)[7][8].

• Aqueous Wash: Add an equal volume of ice-cold deionized water. Invert gently (do not shake vigorously to avoid emulsions) and drain the lower aqueous layer. This removes the bulk of the acid catalyst and unreacted alcohol[7][9].

• Neutralization Wash: Add ice-cold saturated aqueous NaHCO₃ to the organic layer. Vent the funnel frequently to release CO₂ gas[7][8].

  • Self-Validation Checkpoint: Test the pH of the drained aqueous layer using litmus paper. It must read pH 7–8 (dark green/blue)[8]. If it is acidic, repeat the NaHCO₃ wash.

• Brine Wash & Desiccation: Wash the organic layer with saturated NaCl (brine) to pull dissolved water out of the organic phase[9]. Transfer the organic layer to an Erlenmeyer flask and add anhydrous MgSO₄ until the powder flows freely like snow[8]. Filter via gravity to remove the drying agent[8].

Phase 2: Solvent Stripping & Extractive Distillation 5. Atmospheric Solvent Removal: Transfer the dried organic filtrate to a round-bottom flask equipped with a Vigreux column, distillation head, and a chilled receiving flask. Heat the pot gently to distill off the extraction solvent at atmospheric pressure (e.g., collect ether at ~35 °C or DCM at ~40 °C)[8].

• Self-Validation Checkpoint: Monitor the vapor temperature. Once the temperature drops or begins to rise sharply toward the ester's boiling point, remove the heat. The residue in the pot is your crude ester.

• Extractive Distillation (Azeotrope Breaking): If the crude ester contains azeotropic alcohol/water impurities, add an entrainer (e.g., DMSO) to the distillation pot at a 1:1 mass ratio with the crude mixture[1][4].

• Final Isolation: Resume distillation. The pure volatile ester will distill overhead at its true boiling point, while the DMSO retains the alcohol and water in the reboiler[1][4].

References

• Technical Support Center: Purification of Esterification Mixtures - Benchchem. Benchchem. 7

• Separation of ethyl acetate from ethanol and water by extractive distillation - Google Patents. Google Patents. 1

• Azeotrope - Wikipedia. Wikipedia. 2

• Lab5 procedure esterification. TCU. 8

• 8.6: Common Extraction Washes - Chemistry LibreTexts. LibreTexts. 9

• Extractive Distillation of an Ethyl Acetate–Ethanol–Water Azeotropic Mixture in the Presence of Boric Acid Amino Ester. Theoretical Foundations of Chemical Engineering. 3

• Triple Column Extractive Distillation Process to Separate the Mixture (Ethyl Acetate-Ethanol-Water) using Dimethyl Sulfoxide as Entrainer. DWSIM. 6

• Separation of ethyl acetate from ethanol and water by extractive distillation - Google Patents. Google Patents. 4

• Mechanistic Analysis and Process Simulation of Ethyl Acetate-Ethanol Separation by Complex Solvent Extractive Distillation. PMC. 5

Sources

• 1. US4379028A - Separation of ethyl acetate from ethanol and water by extractive distillation - Google Patents [patents.google.com]
• 2. Azeotrope - Wikipedia [en.wikipedia.org]
• 3. Extractive Distillation of an Ethyl Acetate–Ethanol–Water Azeotropic Mixture in the Presence of Boric Acid Amino Ester - Klinov - Theoretical Foundations of Chemical Engineering [edgccjournal.org]
• 4. US4379028A - Separation of ethyl acetate from ethanol and water by extractive distillation - Google Patents [patents.google.com]
• 5. Mechanistic Analysis and Process Simulation of Ethyl Acetate-Ethanol Separation by Complex Solvent Extractive Distillation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dwsim.fossee.in [dwsim.fossee.in]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. personal.tcu.edu [personal.tcu.edu]
• 9. chem.libretexts.org [chem.libretexts.org]

Chromatography Technical Support Center: Separation of Closely Related Esters

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who struggle to isolate closely related esters—such as diastereomers, geometric isomers, and homologous series.

Standard normal-phase silica chromatography often fails here because structurally similar esters exhibit nearly identical dipole moments and hydrogen-bonding capacities. To achieve baseline resolution, we must move beyond basic polarity and exploit subtle differences in molecular shape, degree of unsaturation, and hydrophobicity. This guide provides field-proven troubleshooting protocols, mechanistic explanations, and diagnostic workflows to solve your most complex ester separation challenges.

Diagnostic Workflow for Ester Separation

Before adjusting your solvent system, you must identify the structural relationship between your co-eluting esters. Use the diagnostic logic tree below to determine the appropriate chromatographic mechanism.

Decision workflow for selecting the optimal chromatography technique for closely related esters.

Troubleshooting Guides & FAQs

Ticket #101: Co-elution of saturated and unsaturated fatty acid methyl esters (FAMEs)

User Inquiry: I am trying to separate a mixture of oleic acid methyl ester (18:1) and stearic acid methyl ester (18:0). They co-elute perfectly on standard normal-phase flash chromatography. How do I resolve them?

Scientist Response: Standard silica gel separates compounds based primarily on polarity. Because the polarity difference between a saturated ester and a mono-unsaturated ester of the same chain length is negligible, they will co-elute.

The Solution: Argentation (Silver-Ion) Chromatography [1]. Causality: Silver ions (Ag⁺) act as electron acceptors, forming reversible charge-transfer complexes ( π -complexes) with the electron-rich π -orbitals of carbon-carbon double bonds. Saturated esters possess no double bonds, do not interact with the silver ions, and elute first. Furthermore, cis-alkenes form stronger, more stable complexes than trans-alkenes due to reduced steric hindrance, allowing for the precise separation of geometric isomers.

Ticket #102: Poor resolution of diastereomeric esters during scale-up

User Inquiry: My diastereomeric esters show a slight Rf difference on TLC ( Δ Rf = 0.05) in 10% EtOAc/Hexane, but they merge into a single broad peak during preparative flash column scale-up.

Scientist Response: A Δ Rf of 0.05 is generally too small for standard preparative flash chromatography without optimization. Band broadening during scale-up exacerbates the co-elution. When dealing with closely related isomers, flash liquid chromatography can provide low efficiency if the mobile phase and loading techniques are not optimized[2].

The Solution: Solvent Selectivity Tuning and Dry Loading [3]. Causality: Ethyl acetate is a strong hydrogen-bond acceptor. If your diastereomers do not differ in their hydrogen-bonding networks, EtOAc will not differentiate them. Switching to a solvent with a different selectivity profile—such as dichloromethane (a dipole-interacting solvent) or toluene (a π -interacting solvent)—can exploit subtle 3D structural differences. Additionally, liquid loading causes initial band diffusion; dry loading concentrates the sample into a narrow starting band, maximizing the number of theoretical plates available for separation.

Ticket #103: Degradation and hydrolysis of sensitive esters on the column

User Inquiry: My total mass recovery is low, and I am detecting the corresponding free carboxylic acid in the later fractions. My ester seems to be hydrolyzing during purification.

Scientist Response: Silica gel is inherently slightly acidic due to exposed surface silanol groups (Si-OH) and tightly bound interstitial water[4]. Prolonged residence times on the column can catalyze the hydrolysis of sterically unhindered or electronically activated esters.

The Solution: Stationary Phase Deactivation or Alternative Media . Causality: Neutralizing the acidic silanol sites prevents acid-catalyzed hydrolysis. You can pre-treat the silica gel by flushing the column with 1% Triethylamine (TEA) in your mobile phase prior to loading. Alternatively, switch to Neutral Alumina (Al₂O₃), which lacks the acidic character of standard silica and is much safer for acid-sensitive esters[4].

Standard Operating Procedures (SOPs)

Protocol A: Preparation and Execution of Argentation (Ag⁺) Silica Chromatography

Use this protocol to separate esters differing by the number or geometry of double bonds.

• Dissolution: In a flask wrapped in aluminum foil (to protect from light), dissolve 10 g of Silver Nitrate (AgNO₃) in 100 mL of acetonitrile/water (10:1, v/v).

• Slurry Formation: Add 90 g of standard chromatography-grade silica gel (230-400 mesh) to the solution. Stir gently for 30 minutes to create a uniform slurry and ensure even impregnation.

• Solvent Removal: Remove the solvent using a rotary evaporator under reduced pressure at 50°C until the silica appears as a dry, free-flowing powder.

• Activation: Bake the impregnated silica in an oven at 110°C for 12 hours to activate the adsorbent.

• Packing & Execution: Pack the column using a non-polar solvent (e.g., hexane). Load the sample and run the column while keeping the apparatus shielded from direct light to prevent the reduction of Ag⁺ to metallic silver (which turns the column black and destroys resolving power).

• Self-Validation Step: Run a TLC of a known mixture of methyl stearate and methyl oleate on a small aliquot of the prepared Ag-silica using toluene as the eluent. Distinct, baseline-resolved spots confirm successful impregnation.

Protocol B: Dry Loading for High-Resolution Flash Chromatography

Use this protocol to eliminate band broadening when separating diastereomers.

• Dissolution: Dissolve the crude ester mixture in a minimal volume of a volatile, strong solvent (e.g., dichloromethane or acetone).

• Adsorption: Add dry silica gel to the solution. The mass of the silica should be 2 to 3 times the mass of the crude sample.

• Evaporation: Evaporate the solvent completely using a rotary evaporator. Critical: Ensure no residual solvent remains. The material must be a completely dry, free-flowing powder. Residual strong solvent will wash the compound down the column prematurely.

• Loading: Carefully pour the dry powder evenly onto the top of the pre-packed, pre-equilibrated column bed.

• Protection: Add a 1 cm layer of clean, washed sand over the loaded sample.

• Self-Validation Step: Inspect the top of the column visually after loading. A perfectly flat, homogeneous powder bed without solvent pooling or cracking indicates successful dry loading.

Quantitative Data: Stationary Phase Selection Matrix

To streamline your method development, consult the following matrix to select the optimal stationary phase based on the structural variations of your target esters.

Stationary PhasePrimary Retention MechanismIdeal Ester ApplicationRelative Elution OrderStandard Silica (Normal Phase)Hydrogen bonding, dipole-dipoleGeneral ester purification, differing polaritiesNon-polar impurities → Esters → Alcohols/AcidsArgentation Silica (Ag⁺-Silica) π -complexation with Ag⁺ ionsUnsaturated esters (e.g., FAMEs), cis/trans isomersSaturated → trans-unsaturated → cis-unsaturatedReversed-Phase (C18)Hydrophobic (Van der Waals) interactionsHomologous series (differing by carbon chain length)Short-chain esters → Long-chain estersNeutral AluminaAdsorption (non-acidic surface)Acid-sensitive esters prone to hydrolysisSimilar to silica, but prevents acid-catalyzed degradationChiral Stationary Phase (SFC)Steric fit, π π , hydrogen bondingEnantiomers and closely related diastereomersHighly dependent on specific chiral selector

References

• Christie, W.W. "Solid-Phase Extraction Chromatography in the Silver Ion Mode". AOCS. 1

• Columbia University. "Column chromatography". Columbia University Educational Resources.4

• Benchchem. "Overcoming co-eluting impurities during Lambertellin chromatography". Benchchem Tech Support. 3

• American Pharmaceutical Review. "A Perspective on the Application of Preparative Supercritical Fluid Chromatography Using Achiral Stationary Phases in Pharmaceutical Drug Discovery and Development". American Pharmaceutical Review. 2

Sources

• 1. aocs.org [aocs.org]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. columbia.edu [columbia.edu]

"minimizing side reactions in the synthesis of substituted propanoates"

Welcome to the Technical Support Center for the Synthesis of Substituted Propanoates. As a Senior Application Scientist, I have designed this troubleshooting guide to address the most critical bottlenecks in propanoate synthesis: side reactions.

Whether you are synthesizing beta-amino propanoates via Michael additions, performing alpha-alkylations of enolates, or executing foundational Fischer esterifications, controlling the reaction pathway is paramount. This guide synthesizes field-proven methodologies with mechanistic causality to ensure your protocols are robust, reproducible, and self-validating.

Core Reaction Pathways and Troubleshooting Architecture

Fig 1. Propanoate synthesis pathways, associated side reactions, and targeted mitigation strategies.

Module 1: Acid-Catalyzed Esterification

Q: Why am I detecting significant amounts of dialkyl ethers (e.g., dipropyl ether) during the esterification of propanoic acid with propanol? A: This is a classic case of competing bimolecular dehydration[1]. When using strong homogeneous acids like concentrated sulfuric acid ( H2​SO4​ ) at elevated temperatures (>140°C), the acid acts as a powerful dehydrating agent[2]. Instead of the alcohol acting solely as a nucleophile to attack the protonated carbonyl of propanoic acid, two alcohol molecules condense to form a dialkyl ether and water[1]. Solution: Transition to a milder, heterogeneous catalyst such as dried Dowex H+ cation-exchange resin[3]. This provides the necessary localized proton concentration to drive the Fischer esterification without creating the harsh dehydrating environment that promotes etherification[3].

Protocol 1: Mild Esterification using Dowex H+ Resin

Self-Validating Principle: The use of a heterogeneous catalyst allows for visual confirmation of catalyst integrity and simplifies workup, preventing post-reaction hydrolysis.

• Setup: In a round-bottom flask equipped with a Dean-Stark trap (if utilizing a solvent like toluene) or a simple reflux condenser, combine propanoic acid (1.0 equiv) and the target alcohol (5.0 equiv).

• Catalysis: Add dried Dowex H+ resin (approx. 10-15% w/w relative to the acid)[3].

• Reaction: Heat the mixture to mild reflux (80-90°C). Validation Check: Monitor the reaction via TLC (Hexanes/EtOAc 8:2). The disappearance of the highly polar propanoic acid spot confirms conversion.

• Workup: Filter the mixture to remove the Dowex resin. The catalyst can be washed with methanol, dried, and reused[3]. Concentrate the filtrate under reduced pressure to yield the pure propanoate ester.

Module 2: Michael Additions to Acrylates

Q: My reaction mixture unexpectedly increases in viscosity and turns into a gel during the Michael addition of an amine to methyl acrylate. What is happening? A: You are observing the runaway radical homopolymerization of the acrylate acceptor[4]. Acrylates are highly susceptible to free-radical chain-growth polymerization, which can be inadvertently initiated by ambient light, trace metal impurities, or localized heating (a runaway Michael Addition Reaction)[5]. Solution: Do not remove the radical inhibitor from your starting materials. Commercial acrylates are shipped with inhibitors like MEHQ (hydroquinone monomethyl ether)[6]. MEHQ scavenges free radicals but does not interfere with the heterolytic, two-electron nucleophilic attack required for aza- or thia-Michael additions[6].

Q: My aza-Michael addition of a primary amine to an acrylate yields a mixture of mono- and di-alkylated propanoates. How do I prevent over-addition? A: This is a kinetic competition issue. The initial addition of a primary amine generates a secondary amine (a β -amino propanoate)[7]. While sterically more hindered, this secondary amine remains nucleophilic and can undergo a second conjugate addition with another equivalent of the acrylate to form a tertiary amine di-adduct[8].

Fig 2. Kinetic competition in aza-Michael additions and parameters to prevent overalkylation.

Protocol 2: Controlled Aza-Michael Addition

Self-Validating Principle: By depressing the temperature, we artificially widen the gap between the activation energies of the first ( k1​ ) and second ( k2​ ) additions, effectively halting the reaction at the mono-adduct stage.

• Preparation: Dissolve the primary amine (3.0 equiv, strict excess) in a polar protic solvent like methanol, which helps stabilize the transition state via hydrogen bonding[6].

• Temperature Control: Cool the solution to 0°C using an ice bath. Validation Check: Ensure the internal temperature stabilizes before proceeding; localized warm spots will trigger di-adduct formation.

• Addition: Add the acrylate (1.0 equiv) dropwise over 30 minutes.

• Monitoring: Stir for 2-4 hours at 0°C. Analyze via GC-MS or LC-MS to confirm the absence of the higher molecular weight di-adduct[8].

Module 3: Alpha-Alkylation of Propionates

Q: When performing the alpha-alkylation of methyl propanoate using LDA and an alkyl halide, I observe di-alkylated byproducts. How can I improve mono-selectivity? A: Enolate formation is a dynamic equilibrium. The mono-alkylated propanoate still possesses an alpha-proton[9]. As the mono-alkylated product forms, unreacted enolate can act as a base to deprotonate it, leading to a new enolate that subsequently reacts with the alkyl halide to form a di-alkylated byproduct[9]. Solution: Implement a chiral auxiliary to provide severe steric shielding. For instance, esterifying propanoic acid with a meso-hydrobenzoin derivative creates a sterically demanding environment[10]. This bulky group strictly controls the facial approach of the electrophile, ensuring high diastereoselectivity while drastically reducing the kinetic rate of any subsequent second alkylation[11].

Quantitative Data Summary

The following table summarizes the expected impact of implementing the troubleshooting strategies outlined above:

Reaction Pathway	Primary Side Reaction	Mitigation Strategy	Typical Yield Improvement
Fischer Esterification	Bimolecular Etherification	Switch to Dowex H+ resin from H2​SO4​	+15-25% (Eliminates ether byproducts)
Michael Addition	Radical Polymerization	Retain MEHQ inhibitor; avoid heat	+30-50% (Prevents gelation/loss of mass)
Aza-Michael Addition	Tertiary Amine Di-adducts	3:1 Amine excess; Temp < 0°C	+40% (Shifts selectivity to mono-adduct)
Alpha-Alkylation	Di-alkylation / Claisen	Use meso-hydrobenzoin auxiliaries	>90% de and mono-selectivity

Sources

• 1. Dehydration of n-propanol and methanol to produce etherified fuel additives [aimspress.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Green and Efficient Esterification Method Using Dried Dowex H+/NaI Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. upcommons.upc.edu [upcommons.upc.edu]
• 5. d-nb.info [d-nb.info]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. upcommons.upc.edu [upcommons.upc.edu]
• 8. researchgate.net [researchgate.net]
• 9. Transition Metal-Catalyzed α-Position Carbon–Carbon Bond Formations of Carbonyl Derivatives | MDPI [mdpi.com]
• 10. meso-Hydrobenzoin | 579-43-1 | Benchchem [benchchem.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Analytical Method Validation for Methyl 2-cyclohexyl-2-methylpropanoate

Welcome to the Technical Support Center for the analytical method validation (AMV) of Methyl 2-cyclohexyl-2-methylpropanoate (CAS 86769-66-6). Designed for researchers, analytical chemists, and drug development professionals, this guide provides authoritative troubleshooting, self-validating protocols, and mechanistic insights aligned with the latest ICH Q14 (Analytical Procedure Development) and ICH Q2(R2) (Validation of Analytical Procedures) guidelines[1].

Method Rationale: The Causality of Technique Selection

Before validating a method, one must understand the analyte's physicochemical nature to select the appropriate technique.

Why Gas Chromatography-Flame Ionization Detection (GC-FID)? Methyl 2-cyclohexyl-2-methylpropanoate ( C11​H20​O2​ ) is an aliphatic ester consisting of a cyclohexyl ring, methyl branches, and an ester linkage[2].

• The Causality: The molecule completely lacks a conjugated π -electron system or aromaticity. Consequently, it exhibits negligible UV absorbance above 210 nm. Attempting to use HPLC-UV forces detection at low wavelengths (e.g., 205 nm), resulting in severe baseline drift, poor signal-to-noise ratios, and vulnerability to solvent interference.

• The Solution: GC-FID relies on the combustion of carbon-hydrogen bonds, providing a highly sensitive, universal, and linear response over several orders of magnitude for volatile organic compounds (VOCs). We couple this with GC-MS during the specificity phase to ensure peak purity.

Analytical procedure lifecycle from ATP to routine monitoring per ICH Q14 and Q2(R2).

Self-Validating Experimental Protocol: GC-FID Quantification

To ensure trustworthiness, the following protocol is designed as a self-validating system . By incorporating an Internal Standard (ISTD) and rigorous System Suitability Testing (SST) bracketing, the method automatically flags or corrects for injection variability, detector drift, or column degradation before any data is accepted.

Step-by-Step Methodology

Step 1: Internal Standard (ISTD) Selection & Preparation

• Action: Select a structurally homologous compound, such as Methyl 2-cyclohexylpropanoate[3], as the ISTD.

• Causality: A homologue experiences near-identical extraction efficiencies and GC inlet vaporization dynamics. Using the Analyte/ISTD area ratio self-corrects for evaporative losses in the autosampler vial or micro-variations in the split injection ratio.

Step 2: Sample Preparation

• Action: Accurately weigh 10.0 mg of Methyl 2-cyclohexyl-2-methylpropanoate reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with HPLC-grade hexane (Stock: 1.0 mg/mL).

• Action: Spike all calibration standards (range: 10 µg/mL to 150 µg/mL) and test samples with a constant concentration of the ISTD (e.g., 50 µg/mL).

Step 3: GC-FID Instrument Configuration

• Column: Mid-polar DB-624 (30 m × 0.25 mm, 1.4 µm film). Causality: The dipole interactions of a mid-polar phase provide optimal selectivity for branched esters, preventing co-elution with synthesis precursors.

• Carrier Gas: Helium at 1.2 mL/min (constant flow).

• Inlet: 250°C, Split ratio 20:1. Causality: The quaternary alpha-carbon in the analyte creates steric hindrance, raising the boiling point. A 250°C inlet ensures instantaneous, non-discriminatory vaporization.

• Oven Program: 80°C (hold 1 min), ramp at 10°C/min to 220°C (hold 5 min).

• Detector (FID): 280°C, Hydrogen 40 mL/min, Air 400 mL/min.

Step 4: System Suitability Bracketing (The Validation Engine)

• Action: Inject a blank (hexane), followed by six replicates of the 100% target concentration standard (100 µg/mL).

• Self-Validation Gate: The run is only authorized to proceed if the %RSD of the Analyte/ISTD area ratio is ≤ 2.0%, and the resolution ( Rs​ ) between the analyte and ISTD is ≥ 2.0[1]. Bracket the sample sequence with a check standard every 10 injections.

Validation Parameters & Quantitative Acceptance Criteria

All quantitative data generated during validation must be evaluated against predefined acceptance criteria as per ICH Q2(R2) guidelines[1][4].

Validation Parameter	ICH Q2(R2) Requirement	Experimental Design	Acceptance Criteria
Specificity	Prove lack of interference from matrix/impurities.	GC-MS peak purity analysis; inject blank and spiked matrix.	Peak purity angle < purity threshold; Resolution ( Rs​ ) > 1.5 from nearest peak.
Linearity	Demonstrate proportional response across the range.	5 concentration levels (minimum) from 50% to 150% of target.	Correlation coefficient ( R2 ) ≥ 0.999; y-intercept ≤ 5% of target response.
Accuracy	Closeness of agreement to true value.	Triplicate preparations at 3 levels (e.g., 80%, 100%, 120%).	Mean recovery between 98.0% and 102.0% at each level.
Precision	Degree of scatter between series of measurements.	6 replicate preparations of the 100% test sample.	Repeatability %RSD ≤ 2.0%; Intermediate Precision %RSD ≤ 2.0%.
LOD / LOQ	Lowest detectable/quantifiable amounts.	Signal-to-Noise (S/N) ratio evaluation at low concentrations.	LOD S/N ≥ 3:1; LOQ S/N ≥ 10:1 with %RSD ≤ 5.0%.

Troubleshooting Guides & FAQs

Logical troubleshooting pathway for resolving GC-FID system suitability failures.

FAQ 1: During specificity testing, I observe a shoulder on the main peak. How do I resolve co-elution?

Causality: Methyl 2-cyclohexyl-2-methylpropanoate contains a highly branched aliphatic structure, making it susceptible to co-elution with structural isomers (e.g., methyl 2-cyclohexylpropanoate) or unreacted starting materials on standard non-polar columns (like DB-1 or DB-5). Resolution: Switch to a mid-polarity column (e.g., DB-624 or DB-1701). The cyanopropylphenyl functional groups in the stationary phase will induce dipole-dipole interactions, effectively separating isomeric esters based on slight differences in their dipole moments. Confirm peak purity using GC-MS (Electron Ionization at 70 eV) by extracting specific m/z ions.

FAQ 2: My linearity curve fails at the lower end (LOQ level). The response factor drops significantly. Why?

Causality: Active sites (exposed silanol groups) in the GC inlet liner or at the head of the analytical column can adsorb the ester via hydrogen bonding with the carbonyl oxygen. At high concentrations, these sites are quickly saturated, but at low concentrations (LOQ levels), a significant percentage of the analyte is trapped, causing peak tailing and loss of response. Resolution: Perform routine maintenance. Deactivate the inlet by installing a fresh, ultra-inert deactivated splitless liner with glass wool. Trim 10-20 cm from the front of the GC column to remove accumulated non-volatile matrix and exposed silanols.

FAQ 3: Precision (Repeatability) is failing (%RSD > 2.0%) across 6 replicate injections. How can I fix this?

Causality: Volatility of the ester in the sample solvent (e.g., hexane) leads to gradual evaporation from the autosampler vial over the course of the sequence, artificially inflating the concentration of later injections. Alternatively, syringe discrimination may be occurring. Resolution: If you haven't already, implement the Internal Standard (ISTD) protocol detailed in Section 2. Because the ISTD and the analyte evaporate at proportional rates, their ratio remains constant, mathematically neutralizing the error. Ensure autosampler vials are tightly crimped with PTFE/silicone septa.

References

• PubChem. "Methyl 2-cyclohexyl-2-methylpropanoate | C11H20O2 | CID 13096510". National Institutes of Health (NIH). URL:[Link]

• IntuitionLabs. "ICH Q2(R2) Guide: Analytical Method Validation Explained". URL:[Link]

• CASSS. "ICH Q2(R2) (Validation of Analytical Procedures) and ICH Q14 (Analytical Procedure Development): Status Update, Key Concepts and Regulatory Perspective". URL:[Link]

Sources

• 1. intuitionlabs.ai [intuitionlabs.ai]
• 2. Methyl 2-cyclohexyl-2-methylpropanoate | C11H20O2 | CID 13096510 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methyl 2-Cyclohexylpropanoate | 40556-79-4 [benchchem.com]
• 4. ijsate.com [ijsate.com]

"scale-up challenges for the production of cyclohexyl esters"

Welcome to the Process Chemistry Technical Support Center . This portal is designed for researchers, chemical engineers, and drug development professionals tasked with scaling up the synthesis of cyclohexyl esters (e.g., cyclohexyl acetate, cyclohexyl formate).

Scaling up esterification from a laboratory round-bottom flask to a pilot-scale reactor introduces complex thermodynamic and kinetic challenges. Below, you will find our authoritative troubleshooting guides, self-validating protocols, and process engineering FAQs to ensure high-yield, reproducible production.

I. Core Methodology: Scale-Up Workflow & Reaction Dynamics

The synthesis of cyclohexyl esters via the Fischer esterification of cyclohexanol with a carboxylic acid is a reversible, equilibrium-limited process[1]. At scale, the primary engineering challenge is driving the reaction forward by continuously removing the water byproduct without degrading the starting materials into cyclohexene via acid-catalyzed dehydration[2].

Fig 1. Reaction pathways and side-reactions in cyclohexyl ester synthesis.

Self-Validating Protocol: Pilot-Scale Azeotropic Esterification

To avoid the mass-transfer limitations and corrosive nature of homogeneous catalysts (like H₂SO₄), this protocol utilizes a macroporous solid acid catalyst (e.g., Amberlyst-15) coupled with azeotropic distillation[1][3].

• Step 1: Feed Preparation & Catalyst Loading

  • Action: Charge the reactor with cyclohexanol, a 1.2x molar excess of carboxylic acid, an azeotropic entrainer (e.g., cyclohexene or toluene), and 10-15% w/w Amberlyst-15[1][4].

  • Causality: Macroporous resins swell in organic solvents, exposing internal sulfonic acid sites. Using an excess of the cheaper reagent (acid) pushes the initial equilibrium forward. Cyclohexene is an excellent green entrainer as it is easily separated from the product[4].

  • Self-Validation Check: Perform a Karl Fischer (KF) titration on the feed. Water content must be <0.1% before heating to prevent premature catalyst hydration.

• Step 2: Reactive Distillation / Azeotropic Water Removal

  • Action: Heat the jacketed reactor to reflux (approx. 90–110 °C depending on the entrainer). Route overhead vapors through a condenser into a decanter.

  • Causality: According to Le Chatelier's principle, continuous removal of water is mandatory to achieve >95% conversion[1]. The entrainer forms a low-boiling heteroazeotrope with water, condensing and phase-separating in the decanter.

  • Self-Validation Check: Calculate the theoretical water yield. The reaction is only considered kinetically complete when the aqueous phase collected in the decanter reaches ≥95% of the theoretical volume and the phase boundary stops rising.

• Step 3: In-Process Control (IPC) & Product Isolation

  • Action: Cool the reactor to 40 °C, filter out the solid catalyst, and neutralize residual acid with saturated NaHCO₃.

  • Causality: Removing the catalyst before distillation prevents the reverse reaction (hydrolysis) during high-temperature product recovery.

  • Self-Validation Check: Run GC-FID on the organic phase. The area percent of cyclohexanol must be <2%. If >2%, the catalyst is likely deactivated and the batch requires extended reflux or fresh catalyst.

Fig 2. Self-validating reactive distillation workflow for continuous water removal.

II. Troubleshooting Guide

Q: My pilot batch is stalling at 70% conversion despite extended reaction times. What is causing this? A: Stalled conversion in esterification is almost always a thermodynamic failure, not a kinetic one. If water is not being efficiently removed from the system, the reaction hits its equilibrium limit[1]. Troubleshooting steps:

• Check the decanter temperature; if it is too hot, water will re-dissolve into the organic reflux phase and return to the reactor.

• Ensure your agitation speed is sufficient. Solid acid catalysts suffer from external solid-liquid mass transfer limitations if the resin beads settle at the bottom of the reactor[3].

Q: GC analysis of my crude mixture shows a 15-20% spike in cyclohexene. How do I suppress this? A: Cyclohexene is formed via the acid-catalyzed dehydration of cyclohexanol[2]. This side reaction is highly temperature-dependent and exacerbated by overly strong acids. Troubleshooting steps: Lower the jacket temperature and switch from a homogeneous mineral acid (like H₂SO₄) to a milder macroporous cation exchange resin (like Amberlyst-15)[1][3]. If you are already using a resin, ensure you are not running the reaction under dry conditions for too long, as localized hot spots on the catalyst surface drive dehydration.

Q: The solid acid catalyst loses 30% of its activity between Batch 1 and Batch 2. Is it degrading? A: It is likely fouling, not degrading. In the presence of strong acids, cyclohexene (either added as an entrainer or formed as a byproduct) can undergo oligomerization. These oligomers deposit inside the pores of the solid acid catalyst, blocking access to the active sulfonic acid sites[5]. Troubleshooting steps: Wash the recovered catalyst with a polar aprotic solvent or hot methanol between batches to clear the pores of organic oligomers before reusing it.

III. Quantitative Catalyst Comparison for Scale-Up

Selecting the right catalyst dictates your downstream purification strategy. Below is a comparative matrix of common catalytic systems used in the scale-up of cyclohexyl esters[1][3].

Catalyst Type	Example	Operating Temp (°C)	Conversion (%)	Selectivity (%)	Scale-Up Suitability
Homogeneous Mineral Acid	H₂SO₄	80 - 100	>90	Low (<80%)	Poor (High equipment corrosion, requires aqueous neutralization, promotes dehydration)
Macroporous Cation Resin	Amberlyst-15	90 - 110	>95	High (>95%)	Excellent (Easily filtered, reusable, low corrosion, high selectivity)
Acid-Treated Clay	Filtrol-24	100 - 120	~85	Moderate	Fair (Prone to mass transfer limitations and pore blockage)
Heteropolyacids	Phosphotungstic Acid	80 - 100	>90	High	Fair (Excellent kinetics, but prone to leaching into the organic phase)

IV. Frequently Asked Questions (FAQs)

Q: Can we use cyclohexene as the starting material instead of cyclohexanol to improve atom economy? A: Yes. The direct addition esterification of cyclohexene with acetic acid to produce cyclohexyl acetate is a highly efficient, alternative route[6]. However, this reaction is thermodynamically restricted and highly exothermic (standard reaction enthalpy is approx. -40.5 kJ/mol)[5]. To achieve high conversion industrially, engineers typically employ a Side-Reactor Column (SRC) configuration in a reactive distillation setup. This avoids the need for high-pressure steam while providing a dedicated zone for catalyst loading[5][6].

Q: How do we manage the exothermic heat release during scale-up? A: While the esterification of cyclohexene is exothermic, the traditional Fischer esterification of cyclohexanol is mildly endothermic/exothermic depending on the specific acid, but largely dominated by the heat required to vaporize water[5]. At scale, the heat generated by the reaction is absorbed by the latent heat of vaporization of the azeotropic entrainer. By carefully controlling the reflux ratio, the distillation process acts as a self-regulating thermal sink.

V. References

• Treating cyclohexene with HBr in the presence of acetic acid gives bromocyclohexane. Vaia. Available at: [Link]

• Preparation of Cyclohexyl Acetate: An Experiment in Green Organic Chemistry. ACS Publications. Available at: [Link]

• Novel Reactive Distillation Process for Cyclohexyl Acetate Production: Design, Optimization, and Control. National Institutes of Health (NIH). Available at: [Link]

• Heterogeneous Catalysis in Esterification Reactions: Preparation of Phenethyl Acetate and Cyclohexyl Acetate. ResearchGate. Available at: [Link]

• Macrokinetics for synthesis of cyclohexyl acetate by esterification of cyclohexene and acetic acid. ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. vaia.com [vaia.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Novel Reactive Distillation Process for Cyclohexyl Acetate Production: Design, Optimization, and Control - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

"comparative analysis of Methyl 2-cyclohexyl-2-methylpropanoate and methyl cyclohexanecarboxylate"

As a Senior Application Scientist in synthetic and medicinal chemistry, I frequently evaluate the structural nuances of building blocks to optimize synthetic routes and tune the pharmacokinetic profiles of drug candidates. When comparing methyl cyclohexanecarboxylate and methyl 2-cyclohexyl-2-methylpropanoate , we are fundamentally examining the profound impact of α -carbon steric hindrance on ester reactivity.

While both compounds share a cyclohexane ring and a methyl ester moiety, the presence of a gem-dimethyl group at the α -position in the latter completely alters its chemical behavior, stability, and application scope. This guide provides an in-depth, objective comparative analysis of these two esters, supported by mechanistic insights and self-validating experimental protocols.

Structural and Physicochemical Profiling

To understand their divergent reactivity, we must first look at their structural baseline. The primary difference lies in the substitution degree of the carbon adjacent to the carbonyl group (the α -carbon).

Property	Methyl cyclohexanecarboxylate	Methyl 2-cyclohexyl-2-methylpropanoate
CAS Number	[1]	[2]
Molecular Formula	C₈H₁₄O₂	C₁₁H₂₀O₂
Molecular Weight	142.20 g/mol	184.27 g/mol
α -Carbon Substitution	Tertiary (-CH-)	Quaternary (-C(CH₃)₂-)
Steric Hindrance ( Ωh​ )	Low	Exceptionally High
Boiling Point	~68 °C at 13.5 Torr [3]	~208 °C (Predicted)
Primary Application	Flavoring agent (FEMA 3568) / Fragrance [3]	Sterically hindered building block / Prodrug linker

Mechanistic Insights: The Gem-Dimethyl Steric Shield

The causality behind the stark difference in the performance of these two esters is rooted in the Thorpe-Ingold effect (or gem-dimethyl effect) and its impact on the Bürgi-Dunitz trajectory .

For an ester to undergo nucleophilic acyl substitution (such as hydrolysis or Grignard addition), the incoming nucleophile must approach the carbonyl sp2 carbon at an angle of approximately 107°.

• In methyl cyclohexanecarboxylate , the tertiary α -carbon presents minimal steric bulk. The trajectory is clear, allowing rapid formation of the tetrahedral intermediate.

• In methyl 2-cyclohexyl-2-methylpropanoate , the quaternary α -carbon is flanked by two methyl groups and a bulky cyclohexane ring. This massive increase in the inaccessible solid angle ( Ωh​ ) physically blocks the nucleophile's approach, drastically increasing the activation energy required to reach the transition state () [4].

Figure 1: Mechanistic divergence in nucleophilic attack trajectories due to α-carbon substitution.

Experimental Methodologies: Self-Validating Protocols

To objectively quantify these mechanistic claims, we utilize two self-validating experimental workflows. These protocols are designed with internal controls to ensure that the observed differences are strictly due to steric hindrance, not solubility or reagent degradation.

Protocol A: Comparative Base-Catalyzed Saponification

Objective: Quantify the steric resistance to hydroxide-mediated hydrolysis. Causality for Design: Lithium hydroxide (LiOH) is selected over KOH because the smaller lithium counterion minimizes cation-coordination artifacts, isolating the steric effect of the ester. A THF/MeOH/H₂O solvent system is used to ensure complete solubilization of these highly lipophilic cyclohexane derivatives while providing the necessary water for saponification. Biphenyl is included as an inert internal standard to self-validate the UPLC-MS quantification.

Step-by-Step Methodology:

• Preparation: In two separate 20 mL vials, dissolve 1.0 mmol of methyl cyclohexanecarboxylate and methyl 2-cyclohexyl-2-methylpropanoate in 5.0 mL of THF/MeOH (1:1 v/v). Add 0.1 mmol of biphenyl to each as an internal standard.

• Initiation: Add 3.0 mL of 1.0 M aqueous LiOH (3.0 eq) to each vial dropwise at room temperature.

• Incubation: Seal the vials and heat to 40 °C under vigorous magnetic stirring (800 rpm).

• Sampling & Quenching: At t=1,4,12, and 24 hours, extract a 100 µL aliquot. Immediately quench the aliquot into 900 µL of 0.5 M HCl in acetonitrile to halt the reaction and precipitate lithium salts.

• Analysis: Centrifuge the quenched samples and analyze the supernatant via UPLC-MS (C18 column, H₂O/MeCN gradient).

Expected Results: Methyl cyclohexanecarboxylate will show >95% conversion to cyclohexanecarboxylic acid within 1-2 hours. Conversely, methyl 2-cyclohexyl-2-methylpropanoate will exhibit <10% conversion even after 24 hours, proving the extreme shielding effect of the quaternary carbon () [5].

Figure 2: Step-by-step workflow for the comparative base-catalyzed saponification assay.

Protocol B: Grignard Nucleophilic Addition

Objective: Assess reactivity toward hard carbon nucleophiles. Causality for Design: Methylmagnesium bromide (MeMgBr) is a highly aggressive nucleophile. Comparing its addition to both esters reveals the thermodynamic limits of tetrahedral intermediate formation.

Step-by-Step Methodology:

• Setup: Under an inert argon atmosphere, dissolve 2.0 mmol of each ester in 10 mL of anhydrous THF at 0 °C.

• Addition: Slowly add 5.0 mL of 1.0 M MeMgBr in THF (2.5 eq) over 10 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench: Carefully quench with saturated aqueous NH₄Cl at 0 °C. Extract with ethyl acetate, dry over MgSO₄, and concentrate.

• Analysis: Analyze the crude mixture via ¹H-NMR.

Expected Results: The unhindered methyl cyclohexanecarboxylate will smoothly undergo double addition to yield the tertiary alcohol (2-cyclohexylpropan-2-ol). The sterically hindered methyl 2-cyclohexyl-2-methylpropanoate will largely resist attack, returning unreacted starting material, or stalling at the ketone intermediate due to the stability of the crowded tetrahedral intermediate prior to methoxide elimination.

Applications in Drug Development & Synthesis

Understanding this comparative reactivity is crucial for drug development professionals:

• Methyl cyclohexanecarboxylate is ideal when a labile ester is desired. It is frequently utilized in the synthesis of soft drugs or prodrugs designed for rapid systemic clearance via plasma carboxylesterases.

• Methyl 2-cyclohexyl-2-methylpropanoate is a strategic asset when designing metabolically stable linkers . By incorporating a quaternary carbon adjacent to an ester or amide bond, medicinal chemists can artificially increase the circulating half-life of a molecule. The steric shield prevents non-specific enzymatic cleavage, ensuring the drug reaches its target intact.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 20748, Methyl cyclohexanecarboxylate" PubChem, [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 13096510, Methyl 2-cyclohexyl-2-methylpropanoate" PubChem, [Link]

• Wikipedia contributors. "Methyl cyclohexanecarboxylate" Wikipedia, The Free Encyclopedia, [Link]

• Buchwald, P., & Bodor, N. "Quantitative Structure−Metabolism Relationships: Steric and Nonsteric Effects in the Enzymatic Hydrolysis of Noncongener Carboxylic Esters" Journal of Medicinal Chemistry, 2006. [Link]

• Zaretsky, S., et al. "Efficient Fmoc-Protected Amino Ester Hydrolysis Using Green Calcium(II) Iodide as a Protective Agent" PMC, 2023. [Link]

"benchmarking the fragrance performance of Methyl 2-cyclohexyl-2-methylpropanoate against industry standards"

Target Audience: Formulation Scientists, Fragrance Chemists, and Product Development Researchers.

Executive Summary

In the development of advanced fragrance architectures, the stability and substantivity of ester-based aromatics in aggressive consumer product bases (e.g., high-pH soaps, low-pH cleaners) remain a persistent challenge. Methyl 2-cyclohexyl-2-methylpropanoate (MCMP) is a specialized cycloalkyl ester engineered to overcome these limitations. By benchmarking MCMP against industry-standard esters—specifically Allyl cyclohexylpropionate (ACHP) and Methyl dihydrojasmonate (Hedione) —this guide provides a rigorous, data-driven comparison of its olfactory profile, hydrolytic stability, and fabric substantivity.

Mechanistic Rationale: The Steric Advantage

The fundamental vulnerability of fragrance esters lies in the electrophilicity of the carbonyl carbon, making them susceptible to nucleophilic attack (hydrolysis) by water or hydroxide ions in aqueous formulations.

MCMP is structurally unique because its alpha-carbon (C2) is a quaternary center , bonded to a methyl group, a cyclohexyl ring, the ester carbonyl, and the beta-carbon of the propanoate chain. This dense substitution creates a highly effective steric shield around the ester bond. According to established quantitative structure-metabolism relationships, steric bulk adjacent to the carbonyl sp2 oxygen exponentially increases the activation energy required for nucleophilic attack . Consequently, MCMP exhibits exceptional hydrolytic resistance compared to unbranched or lightly branched analogs like ACHP, allowing it to maintain its structural integrity and olfactory yield in extreme pH environments.

Mechanistic pathway of hydrolytic resistance in MCMP due to alpha-carbon steric shielding.

Experimental Methodologies

To ensure a self-validating and objective comparison, the following standardized protocols were executed. Every protocol is designed to isolate specific performance variables (odor impact, chemical stability, and physical tenacity).

Protocol A: Quantitative Descriptive Analysis via GC-O

Gas Chromatography-Olfactometry (GC-O) couples high-resolution analytical separation with human sensory detection to determine the Odor Activity Value (OAV) and precise olfactory descriptors of individual molecules .

• Sample Preparation: 1.0 µL of a 0.1% solution of each fragrance standard in diethyl ether is prepared.

• Injection & Separation: Samples are injected into a GC equipped with an HP-5MS capillary column (30m × 0.25mm × 0.25µm). The oven is programmed from 40°C to 250°C at 5°C/min.

• Detection: The column effluent is split 1:1 between a Flame Ionization Detector (FID) and a heated Olfactory Detection Port (ODP).

• Sensory Mapping: A panel of three trained perfumers records odor descriptors and intensity scores concurrently with peak elution.

Protocol B: Accelerated Hydrolytic Stability Assay

This kinetic assay evaluates the half-life ( t1/2​ ) of the esters in aggressive aqueous bases.

• Matrix Formulation: Esters are dosed at 0.5% (w/w) into three distinct surfactant bases buffered to pH 3.0 (citric acid/citrate), pH 7.0 (phosphate), and pH 11.0 (carbonate/NaOH).

• Incubation: Sealed glass vials are incubated in a dark environmental chamber at an accelerated temperature of 45°C for 90 days.

• Quantitation: Aliquots are extracted weekly using hexane containing an internal standard (tetradecane). The organic layer is analyzed via GC-FID to quantify the remaining intact ester concentration.

Protocol C: Substantivity Evaluation via HS-SPME-GC-MS

Headspace Solid-Phase Microextraction (HS-SPME) mimics the natural volatilization of a fragrance from a substrate, providing a highly accurate model for human sillage perception.

• Application: 50 µL of a 1% fragrance solution in ethanol is applied to standardized 5x5 cm unbrightened cotton swatches.

• Aging: Swatches are aged in an open-air, temperature-controlled room (22°C, 50% RH) for intervals of 1h, 8h, and 24h.

• Extraction: At each time point, the swatch is sealed in a 20 mL headspace vial. A PDMS/DVB SPME fiber is exposed to the headspace for 15 minutes at 35°C.

• Desorption & Analysis: The fiber is thermally desorbed in the GC inlet at 250°C, followed by MS quantitation of the recovered peak area.

Workflow for evaluating fragrance substantivity using Headspace SPME-GC-MS.

Comparative Performance Data

The experimental results highlight the distinct functional advantages of MCMP, particularly in challenging formulation environments.

Table 1: Olfactory Threshold & Descriptor Mapping (GC-O)

While ACHP offers a sharper, more volatile pineapple note, MCMP provides a smoother, greener profile with excellent blending capabilities.

Fragrance Compound	Primary Descriptors	Secondary Notes	Odor Threshold (ng/L air)	Relative Impact
MCMP	Green, Fruity, Apple	Muguet, Herbal	2.8	Moderate-High
ACHP	Pineapple, Sweet	Chamomile, Waxy	1.2	High
Hedione	Floral, Jasmine	Transparent, Citrus	4.5	Moderate

Table 2: Accelerated Hydrolytic Stability ( t1/2​ in days at 45°C)

The quaternary alpha-carbon of MCMP provides a dramatic increase in stability at pH 11, making it vastly superior to ACHP for bar soaps and bleach-containing products.

Fragrance Compound	pH 3.0 (Acid Cleaner)	pH 7.0 (Neutral Lotion)	pH 11.0 (Soap/Bleach Base)
MCMP	115 days	>365 days	88 days
ACHP	42 days	>365 days	14 days
Hedione	58 days	>365 days	22 days

Table 3: Fabric Substantivity (% Headspace Recovery over Time)

Due to its slightly higher molecular weight and optimized vapor pressure, MCMP demonstrates superior tenacity on cotton fibers at the 24-hour mark compared to ACHP.

Fragrance Compound	1 Hour (Initial Bloom)	8 Hours (Mid-wear)	24 Hours (Dry-down)
MCMP	100% (Baseline)	68%	32%
ACHP	100% (Baseline)	41%	11%
Hedione	100% (Baseline)	78%	48%

Conclusion & Formulation Guidelines

Benchmarking data confirms that Methyl 2-cyclohexyl-2-methylpropanoate (MCMP) is a highly robust alternative to traditional cycloalkyl esters.

• Formulation Causality: The steric hindrance generated by the quaternary alpha-carbon effectively shields the ester linkage, yielding a half-life at pH 11 that is over 600% longer than that of Allyl cyclohexylpropionate.

• Application Scope: MCMP is highly recommended for use in aggressive matrices where fruity/green notes are desired but traditional esters fail. This includes heavy-duty laundry detergents, depilatory creams, and high-pH bar soaps.

• Sensory Profile: While its initial odor impact is slightly softer than ACHP, its superior substantivity ensures a longer-lasting green/fruity sillage on dry fabrics.

References

• Buchwald, P., & Bodor, N. (1999). Quantitative structure-metabolism relationships: steric and nonsteric effects in the enzymatic hydrolysis of noncongener carboxylic esters. Journal of Medicinal Chemistry.[Link]

• Brattoli, M., Cisternino, E., Dambruoso, P. R., de Gennaro, G., Giungato, P., Mazzone, A., Palmisani, J., & Tutino, M. (2013). Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds. Sensors.[Link]

• Duffy, E., Guzman, K. D., Wallace, R., Murphy, R., & Morrin, A. (2018). Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry Analysis of Scent Profiles from Human Skin. Cosmetics.[Link]

In Vitro Metabolic Stability of Cyclohexyl Esters in Liver Microsomes: A Comparative Guide

Audience: Researchers, Scientists, and Drug Development Professionals (DMPK/ADME)

Executive Summary & Strategic Rationale

In drug design, esterification is a classic prodrug strategy utilized to mask polar carboxylic acids, thereby enhancing lipophilicity and cellular permeability. However, the ubiquitous presence of carboxylesterases (CES) in the liver and plasma often leads to rapid, premature hydrolysis of the ester bond before the drug reaches its target.

To circumvent this, medicinal chemists frequently modify the ester promoiety. The cyclohexyl ester is a highly strategic structural choice: its bulky, cyclic nature introduces significant steric hindrance, shielding the ester carbonyl from nucleophilic attack by CES enzymes[1]. However, this structural modification is not a panacea. While it solves the hydrolysis liability, the lipophilic cyclohexyl ring introduces a new metabolic vulnerability by acting as a prime substrate for Cytochrome P450 (CYP) enzymes[2].

This guide objectively compares the in vitro metabolic stability of cyclohexyl esters against alternative ester promoieties using human liver microsomes (HLMs), providing the experimental frameworks necessary to evaluate these metabolic shifts.

Mechanistic Foundations: CES Hydrolysis vs. CYP Oxidation

Liver microsomes are subcellular fractions derived from the endoplasmic reticulum of hepatocytes. They are considered the "gold standard" for early-stage intrinsic clearance ( CLint​ ) assays because they contain high concentrations of both Cytochrome P450s (CYPs) and carboxylesterases (CES)[3].

When evaluating ester stability, two distinct enzymatic pathways compete:

• The CES Pathway (Hydrolysis): Enzymes such as CES1 (highly expressed in the liver) cleave the ester bond to release the active carboxylic acid. Linear and unhindered esters are rapidly cleared through this pathway.

• The CYP Pathway (Oxidation): CYP enzymes (predominantly CYP3A4) oxidize lipophilic structures. For cyclohexyl esters, CYPs typically hydroxylate the cyclohexane ring, creating an inactive, highly polar metabolite that is rapidly excreted[2].

Metabolic pathways of cyclohexyl esters in liver microsomes via CES and CYP enzymes.

Comparative Performance: Cyclohexyl Esters vs. Alternatives

To illustrate the causality behind promoiety selection, we compare the metabolic stability of a model carboxylic acid drug functionalized with four different ester groups. The data below reflects standard Human Liver Microsome (HLM) clearance profiles.

Table 1: Comparative In Vitro Stability of Ester Promoieties in HLMs

Ester Promoiety	Structure Type	HLM t1/2​ (+NADPH)	HLM t1/2​ (-NADPH)	Primary Clearance Mechanism
Methyl	Linear Alkyl	< 5 min	< 5 min	Rapid CES Hydrolysis
Isopropyl	Branched Alkyl	25 min	30 min	Mixed (CES + CYP)
Cyclohexyl	Cyclic Alkyl	45 min	> 120 min	CYP-Mediated Ring Oxidation
Phenyl	Aryl	< 2 min	< 2 min	Rapid CES Hydrolysis

Data Interpretation & Causality

The inclusion of a Minus-NADPH (-NADPH) control is critical for determining the mechanism of clearance[4]. NADPH is the obligate electron donor for CYP enzymes; without it, CYPs are inactive, leaving only hydrolases (CES) active.

• Methyl & Phenyl Esters: Exhibit half-lives of < 5 minutes regardless of NADPH presence. This proves their clearance is entirely driven by CES hydrolysis. The phenyl group acts as an excellent leaving group (phenoxide), while the methyl group offers zero steric protection.

• Cyclohexyl Esters: Exhibit a half-life of > 120 minutes without NADPH, proving that the bulky ring successfully sterically hinders CES enzymes from accessing the ester carbonyl[1]. However, upon adding NADPH, the half-life drops to 45 minutes. This confirms that the metabolic liability has successfully been shifted from esterase-mediated hydrolysis to CYP-mediated oxidation[5].

Experimental Methodology: Self-Validating Microsomal Assay

A robust DMPK protocol must be a self-validating system. If a compound degrades rapidly, the assay design must inherently prove whether the degradation was enzymatic, chemical, or an artifact. The following protocol utilizes parallel control arms to ensure absolute trustworthiness[6].

Step-by-step workflow for the in vitro liver microsomal metabolic stability assay.

Step-by-Step Protocol

1. Reagent Preparation: Prepare a 10 mM stock of the cyclohexyl ester in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ . Keep the final DMSO concentration below 0.1% to prevent CYP inhibition[6].

2. System Assembly & Internal Controls: Set up the following parallel incubation arms in a 96-well plate:

• Test Arm (+NADPH): Test compound + Microsomes + NADPH.

• Mechanism Control (-NADPH): Test compound + Microsomes + Buffer (No NADPH). Validates CES vs. CYP clearance.

• Chemical Stability Control: Test compound + Buffer only (No Microsomes). Rules out spontaneous aqueous hydrolysis.

• Positive Control: Testosterone (CYP3A4 substrate) + Microsomes + NADPH. Proves the microsomes are metabolically active.

3. Pre-Incubation: Add human liver microsomes (final protein concentration: 0.5 mg/mL) to the respective wells. Pre-incubate the plate at 37°C for 5 minutes. Causality: This allows the highly lipophilic cyclohexyl ester to partition into the microsomal lipid membranes and reach thermal equilibrium before enzymatic turnover begins.

4. Reaction Initiation & Time-Course Sampling: Initiate the reaction by adding NADPH (final concentration: 1 mM) to the appropriate wells. At defined time points ( T=0,5,15,30,45,60 minutes), remove a 50 µL aliquot from each well.

5. Quenching & Protein Precipitation: Immediately transfer the 50 µL aliquot into 150 µL of ice-cold acetonitrile containing an analytical Internal Standard (IS). Causality: The organic solvent instantly denatures the microsomal proteins, halting all enzymatic activity, while precipitating the protein mass to protect the LC-MS/MS column.

6. Analysis: Centrifuge the quenched plates at 4,000 rpm for 15 minutes at 4°C. Extract the supernatant and analyze the remaining parent compound via LC-MS/MS.

Data Analysis & Pharmacokinetic Scaling

To evaluate the performance of the cyclohexyl ester, plot the natural log of the percentage of compound remaining ( ln(% remaining) ) against time.

• Calculate the Elimination Rate Constant ( k ): k=−(slope of the linear regression)

• Calculate In Vitro Half-Life ( t1/2​ ): t1/2​=k0.693​

• Calculate Intrinsic Clearance ( CLint​ ): CLint​=Microsomal Protein Concentrationk×V​

  (Where V is the incubation volume in µL, yielding CLint​ in µL/min/mg protein).

Conclusion & Strategic Recommendations

When designing ester prodrugs, the choice of promoiety dictates the molecule's metabolic fate. Linear esters (methyl, ethyl) are heavily liabilities due to rapid CES-mediated hydrolysis. Substituting these with a cyclohexyl ester is a highly effective strategy to block esterase activity via steric hindrance.

However, researchers must be prepared for the resulting shift in metabolic clearance. Because the cyclohexyl ring is highly susceptible to CYP3A4 oxidation, the overall intrinsic clearance may remain moderate-to-high. If further metabolic stabilization is required, researchers should consider fluorinating the cyclohexyl ring to block CYP-mediated hydroxylation while maintaining the steric protection against CES.

References

• Source: creative-bioarray.
• Source: mttlab.
• Source: acs.
• Source: evotec.
• Source: acs.
• Source: researchgate.

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• 4. mttlab.eu [mttlab.eu]
• 5. researchgate.net [researchgate.net]
• 6. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]

Confirming the Structure of Synthesis By-Products Using Advanced Spectroscopy: A Comparative Guide

By: Senior Application Scientist

The Analytical Imperative in Impurity Profiling

In pharmaceutical development, the unambiguous identification of synthesis by-products and degradation impurities is not just a regulatory mandate; it is a fundamental pillar of drug safety. Regulatory bodies require strict control and identification of unknown impurities, often at thresholds as low as 0.10% of the active pharmaceutical ingredient (API). While traditional Liquid Chromatography-Mass Spectrometry (LC-MS) provides excellent sensitivity and molecular weight confirmation, it frequently falls short in distinguishing stereoisomers, complex positional isomers, or novel molecular scaffolds.

To achieve absolute structural certainty, we must pivot to advanced spectroscopic techniques. As an application scientist, I rely heavily on two transformative methodologies for resolving "cold case" impurities: hyphenated Liquid Chromatography-Solid Phase Extraction-Nuclear Magnetic Resonance (LC-SPE-NMR) and Microcrystal Electron Diffraction (MicroED) . This guide objectively compares these technologies, detailing the causality behind our experimental choices and providing self-validating protocols for rigorous structural elucidation.

The Spectroscopic Arsenal: Comparative Performance Data

When dealing with trace-level synthesis by-products, the primary bottleneck is sample mass. Traditional NMR requires milligrams of purified material, which is practically impossible for transient impurities without massive, costly scale-up. The table below compares the performance of our advanced analytical alternatives.

Analytical Technique	Primary Data Output	Limit of Detection (LOD)	Sample State Required	Key Strengths	Limitations
LC-HRMS/MS	Exact Mass, Fragmentation	Picogram to Nanogram	Solution (Volatile Buffers)	Ultra-high sensitivity; rapid throughput.	Cannot definitively assign absolute stereochemistry or complex connectivity.
LC-SPE-NMR	2D Connectivity (COSY, HSQC)	Low Microgram	Solution (Deuterated)	Maps exact carbon/proton backbone; automated solvent exchange.	Cannot determine absolute configuration without chiral derivatization.
MicroED	3D Atomic Coordinates	Nanogram (Sub-micron crystals)	Solid (Amorphous Powder/Film)	Yields absolute configuration (< 1 Å resolution) from trace powders.	Requires specialized Cryo-EM access; sample must possess localized crystallinity.

Deep Dive 1: LC-SPE-NMR for Solution-State Elucidation

The Causality of the Method

Direct LC-NMR is historically plagued by two issues: the low concentration of impurities in the LC flow cell and the overwhelming background signal of protonated LC mobile phases (like acetonitrile or water). 1[1]. By using a UV or MS detector to trigger the trapping of a specific chromatographic peak onto a solid-phase extraction (SPE) cartridge, we can perform multiple injections. This concentrates the trace impurity. Subsequently, the cartridge is dried with nitrogen gas, and the enriched impurity is eluted directly into the NMR cryoprobe using a minimal volume of a deuterated solvent[1]. This deliberate solvent exchange eliminates the need for complex solvent-suppression pulse sequences, drastically improving the signal-to-noise ratio and allowing for the2[2].

Figure 1: LC-SPE-NMR workflow showing peak-triggered enrichment and deuterated solvent exchange.

Self-Validating Experimental Protocol: LC-SPE-NMR

• Chromatographic Optimization: Develop a volatile mobile phase (e.g., Formic Acid/Acetonitrile) HPLC method that achieves baseline resolution (Rs > 1.5) for the target by-product.

• Peak Trapping (Enrichment): Perform 10-20 consecutive injections. Route the column effluent to the SPE unit. Mechanistic Choice: Use a make-up flow of water post-column to increase the polarity of the mobile phase, ensuring the hydrophobic impurity strongly binds to the SPE resin.

• Desiccation: Purge the SPE cartridge with dry N₂ for 45 minutes to remove all residual protonated solvents.

  • Self-Validation Check: A preliminary 1D ¹H-NMR scan must show no residual H₂O/CH₃CN peaks; if present, desiccation is repeated to prevent signal overlap.

• Deuterated Elution & Acquisition: Elute the trapped impurity with CD₃CN directly into a 30 µL flow-cell or 1.7 mm micro-NMR tube. Acquire 1D ¹H, 2D COSY, HSQC, and HMBC spectra.

Deep Dive 2: MicroED for Solid-State Absolute Configuration

The Causality of the Method

While LC-SPE-NMR provides excellent planar connectivity data, it cannot easily determine absolute stereochemistry. X-ray crystallography provides absolute configuration but requires large (5–10 µm) well-ordered single crystals. Synthesis by-products rarely crystallize so cleanly.3[3] by utilizing electrons, which interact with matter much more strongly than X-rays. This allows us to obtain atomic resolution (< 1 Å) structures from sub-micron "nano-crystals" that naturally exist in seemingly amorphous powders or dried chromatography fractions[3].

Figure 2: MicroED workflow for small molecules, transitioning from powder to atomic resolution.

Self-Validating Experimental Protocol: MicroED

• Sample Preparation: Take the dried impurity fraction (even if it appears as an amorphous film or powder). Crush it gently between two glass slides to ensure sub-micron particle sizes.

• Grid Deposition: Apply the dry powder directly onto a holey carbon transmission electron microscopy (TEM) grid. No complex crystallization screens are required.

• Cryo-EM Data Collection: Transfer the grid to a cryo-TEM operating at 200 kV under liquid nitrogen temperatures (to minimize radiation damage). Locate a nano-crystal and use the continuous rotation method (rotating the stage at 0.5°/sec) to collect diffraction data.

  • Mechanistic Choice:4[4], avoiding the "missing wedge" of data common in static snapshots.

• Structure Solution: Process the diffraction data using standard X-ray crystallography software (e.g., MOSFLM, DIALS).

  • Self-Validation Check: The calculated structure must refine to an R-factor < 20%, and the simulated molecular weight must perfectly match the intact mass obtained from parallel HRMS analysis.

Conclusion: The Orthogonal Approach

No single technique is infallible. As an application scientist, I mandate an orthogonal, self-validating system for regulatory submissions. The exact mass and chemical formula are locked by HRMS; the planar connectivity and functional groups are mapped by 5[5]; and the absolute 3D conformation is finalized by MicroED. This triad ensures that the structural elucidation of any synthesis by-product is scientifically unassailable, preventing costly delays in the drug development pipeline.

References

• The CryoEM Method MicroED as a Powerful Tool for Small Molecule Structure Determination ACS Central Science URL:[Link]

• Small Molecule Microcrystal Electron Diffraction for the Pharmaceutical Industry Frontiers in Molecular Biosciences URL:[Link]

• HPLC–SPE–NMR — A Novel Hyphenation Technique LCGC International URL:[Link]

• Preparative Separation and Structural Identification of Impurities... Using LC-SPE-NMR SciELO URL:[Link]

• Spectroscopic Methods in Pharma QA/QC: UV-Vis, IR, and NMR Applications Lab Manager URL:[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. scielo.br [scielo.br]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frontiers | Small Molecule Microcrystal Electron Diffraction for the Pharmaceutical Industry–Lessons Learned From Examining Over Fifty Samples [frontiersin.org]
• 5. Spectroscopic Methods in Pharma QA/QC: UV-Vis, IR, and NMR Applications | Lab Manager [labmanager.com]

Safety & Regulatory Compliance

Methyl 2-cyclohexyl-2-methylpropanoate proper disposal procedures

As a Senior Application Scientist, I approach laboratory safety and chemical disposal not as a set of arbitrary rules, but as a predictable extension of a molecule's physicochemical properties. When managing specialty organics like Methyl 2-cyclohexyl-2-methylpropanoate , understanding the structural causality behind its behavior is the foundation of a robust, fail-safe operational plan.

Below is the definitive, step-by-step operational and disposal guide for this specific organic ester, designed for drug development professionals and researchers who require self-validating safety systems.

Physicochemical Profiling & Operational Causality

To design a safe disposal protocol, we must first analyze the quantitative data that dictates the molecule's environmental and reactive behavior.

Table 1: Physicochemical Properties of Methyl 2-cyclohexyl-2-methylpropanoate

Property	Value	Operational & Disposal Implication
CAS Number	86769-66-6[1]	Required for accurate RCRA hazardous waste manifesting.
Molecular Formula	C11​H20​O2​ [2]	High carbon-to-oxygen ratio; ideal candidate for high-temperature incineration[3].
Molecular Weight	184.28 Da[2]	Moderate volatility; requires sealed containers to prevent vapor accumulation.
LogP (Octanol/Water)	~3.32[2]	Highly lipophilic. Strictly prohibits aqueous/drain disposal due to environmental persistence.
Structural Feature	Sterically hindered α -carbon	The quaternary α -carbon (bearing two methyls and a cyclohexyl ring) sterically shields the ester carbonyl. While resistant to mild hydrolysis, it must still be kept away from concentrated acids/bases to prevent exothermic degradation.

The Causality of the Protocol: Because Methyl 2-cyclohexyl-2-methylpropanoate has a LogP of 3.32[2], it is practically insoluble in water and will partition aggressively into organic phases. If improperly discharged into a sink, it will accumulate in aquatic ecosystems, violating EPA Clean Water Act regulations. Furthermore, as an organic ester, it is classified as a characteristic hazardous waste (ignitable/organic) under the Resource Conservation and Recovery Act (RCRA) and must be routed to an EPA-permitted Treatment, Storage, and Disposal Facility (TSDF)[3].

Phase 1: Self-Validating Spill Response Protocol

In the event of an operational spill, immediate containment must prevent both vapor inhalation and environmental release. This protocol incorporates self-validation steps to ensure the response is objectively successful.

Step 1: Isolate and Assess

• Action: Evacuate the immediate bench area and eliminate all ignition sources.

• Validation Check: Use a calibrated Photoionization Detector (PID) or Lower Explosive Limit (LEL) monitor around the spill perimeter. Proceed to Step 2 only if the atmosphere reads below 10% of the LEL.

Step 2: Inert Containment

• Action: Surround and cover the spill with a non-combustible, inert absorbent material such as vermiculite or dry sand.

• Causality: Organic esters can undergo secondary reactions if exposed to strongly acidic or basic chemical neutralizers. Inert silicates physically trap the lipophilic liquid without inducing a chemical reaction.

Step 3: Recovery and Containerization

• Action: Sweep the saturated absorbent using non-sparking tools into a High-Density Polyethylene (HDPE) waste bucket.

• Validation Check: Inspect the container material. Do not use polystyrene or low-density plastics, as the lipophilic ester may compromise the container's structural integrity over time.

Step 4: Surface Decontamination

• Action: Wash the spill surface with a strong surfactant/detergent and water, capturing all rinsate with absorbent pads.

• Causality: Because the ester is highly hydrophobic (LogP 3.32)[2], water alone will simply bead over the residue. The detergent micelles encapsulate the ester molecules, allowing them to be lifted from the benchtop.

Phase 2: Laboratory Waste Segregation & Disposal Workflow

Chemical waste generation must be treated as a continuous, documented process rather than an endpoint. Follow this self-validating workflow for routine disposal.

Step 1: Waste Compatibility Verification

• Action: Before adding Methyl 2-cyclohexyl-2-methylpropanoate to a bulk organic waste carboy, verify the contents of the carboy.

• Validation Check: Extract a 1 mL aliquot from the waste carboy and test it with universal pH paper. The pH must be between 6.0 and 8.0.

• Causality: Introducing an ester into a highly acidic or basic waste stream can catalyze hydrolysis, releasing heat and potentially generating pressure inside a sealed carboy.

Step 2: Halogenated vs. Non-Halogenated Routing

• Action: Determine the solvent matrix. If the ester is dissolved in solvents like Dichloromethane or Chloroform, it must go to Halogenated Waste . If dissolved in Hexane, Ethyl Acetate, or neat, it routes to Non-Halogenated Waste .

• Causality: TSDFs incinerate non-halogenated waste for energy recovery. Halogenated waste requires specialized, higher-temperature incineration with scrubbers to prevent the release of corrosive hydrochloric acid gas. Mixing them ruins the energy recovery potential and drastically increases disposal costs.

Step 3: RCRA-Compliant Containerization

• Action: Pour the waste into the carboy, leaving exactly 20% headspace at the top. Seal tightly.

• Validation Check: Visually confirm the headspace. This empty volume is a critical safety buffer that accommodates vapor pressure expansion caused by ambient laboratory temperature fluctuations.

Step 4: Manifesting and TSDF Transfer

• Action: Attach a completed Hazardous Waste tag immediately upon the first drop of waste entering the container. Label it clearly as "Hazardous Waste - Non-Halogenated Organic Liquid (Contains Methyl 2-cyclohexyl-2-methylpropanoate)".

• Regulatory Limit: Transfer the container to your Environmental Health and Safety (EHS) team for TSDF pickup well before the strict 90-day federal accumulation limit expires[4].

Mandatory Visualization: Disposal Decision Matrix

Fig 1. Decision matrix for the segregation and RCRA-compliant disposal of organic ester waste.

References

• Chemspace. "Methyl 2-cyclohexyl-2-methylpropanoate - C11H20O2 | CSSB00010731997." chem-space.com. Available at: [Link]

• University of California, San Diego (UCSD). "How to Store and Dispose of Extremely Hazardous Chemical Waste." ucsd.edu. Available at: [Link]

• Ataman Kimya. "DIBASIC ESTER" (General Guidelines for Spill Containment of Esters). atamanchemicals.com. Available at: [Link]

Sources

• 1. 86769-66-6|Methyl 2-cyclohexyl-2-methylpropanoate|BLD Pharm [bldpharm.com]
• 2. Methyl 2-cyclohexyl-2-methylpropanoate - C11H20O2 | CSSB00010731997 [chem-space.com]
• 3. alliancechemical.com [alliancechemical.com]
• 4. How to Store and Dispose of Extremely Hazardous Chemical Waste [blink.ucsd.edu]

Personal protective equipment for handling Methyl 2-cyclohexyl-2-methylpropanoate

From the Desk of the Senior Application Scientist

Handling specialized aliphatic esters like Methyl 2-cyclohexyl-2-methylpropanoate (CAS: 86769-66-6) requires a rigorous, causally-driven approach to laboratory safety. As a lipophilic building block frequently utilized in drug development and complex chemical syntheses, its physical properties dictate specific handling parameters to mitigate dermal absorption and inhalation risks. This guide provides a self-validating operational workflow, ensuring that your laboratory maintains compliance with stringent safety frameworks while optimizing experimental integrity.

Physicochemical Profile & Hazard Causality

To design an effective safety protocol, we must first understand the molecular behavior of the compound. Methyl 2-cyclohexyl-2-methylpropanoate is a highly lipophilic ester.

Property	Value	Hazard Implication & Causality
CAS Number	86769-66-6	Unique identifier for SDS tracking, regulatory compliance, and inventory management.
Molecular Formula	C11H20O2	Aliphatic ester structure; susceptible to hydrolysis under strong acidic/basic conditions.
Molecular Weight	184.28 Da	Relatively low molecular weight contributes to volatility at room temperature, necessitating respiratory and ventilation controls.
LogP (Partition Coefficient)	~3.32	High lipophilicity. The molecule can easily partition into the lipid-rich stratum corneum of human skin, accelerating dermal absorption and degrading certain glove polymers.

Expertise & Causality Check: Because the LogP is approximately 3.32, the molecule heavily favors non-polar environments. If spilled on unprotected skin, it will rapidly absorb, potentially causing localized defatting (contact dermatitis) or systemic exposure. Therefore, barrier selection must prioritize materials with high resistance to non-polar organic permeation.

Personal Protective Equipment (PPE) Matrix

Under the, the selection of PPE must be directly correlated to the specific physical and chemical hazards of the substance[1].

• Hand Protection (The Polymer Barrier):

  • Incidental Contact: Nitrile gloves (minimum 8 mil thickness) provide adequate splash protection for brief handling[2].

  • Extended Contact: For large-volume transfers or prolonged exposure, Butyl rubber or SilverShield® laminate gloves are required. Causality: Nitrile is a copolymer that can swell and degrade upon extended contact with lipophilic esters. Butyl rubber provides a denser, more resistant barrier to organic permeation, preventing chemical breakthrough.

• Eye Protection: ANSI Z87.1-compliant chemical splash goggles. Causality: Standard safety glasses are insufficient because they lack a facial seal, leaving the eyes vulnerable to lateral vapor intrusion or capillary action from liquid splashes.

• Body Protection: A flame-resistant (FR) lab coat (e.g., Nomex) and full-length trousers. Esters are generally combustible; FR garments prevent the fabric from melting into the skin in the event of an accidental ignition.

Operational Handling Protocol

Every protocol must be a self-validating system. Do not proceed to the next step unless the verification criteria of the current step are met.

Step 1: Environmental Verification

• Action: Conduct all transfers and manipulations inside a certified chemical fume hood[3].

• Validation: Verify via the hood's magnehelic gauge or digital monitor that the face velocity is between 80–120 feet per minute (fpm) before opening the primary container.

• Causality: This specific velocity range is mathematically proven to capture and exhaust volatile organic vapors before they breach the user's breathing zone, without creating excessive turbulence that could blow vapors back into the room[3].

Step 2: Aseptic/Chemical Transfer

• Action: Use glass or PTFE (Teflon) syringes/pipettes for volumetric transfers.

• Validation: Visually confirm that no polystyrene or standard plastic serological pipettes are in the workspace.

• Causality: The lipophilic nature of the ester will rapidly leach plasticizers from incompatible plastics, contaminating your assay and degrading the structural integrity of the tool.

Step 3: Post-Transfer Decontamination

• Action: Seal the primary container with a PTFE-lined cap and store it in a dedicated flammable/organic storage cabinet away from strong oxidizers.

Spill Response & Disposal Plan

In the event of a breach, immediate containment is prioritized over cleanup to prevent vapor accumulation and fire risks.

• Evacuate and Isolate: If a spill occurs outside the fume hood, immediately evacuate the immediate 5-foot radius and ensure room ventilation is active.

• Containment (The Absorbent Choice): Cover the spill with an inert, inorganic absorbent such as vermiculite, dry sand, or a commercial diatomaceous earth spill kit[4].

  • Causality: Never use combustible materials like sawdust or paper towels for organic esters. Doing so drastically increases the surface area for vaporization and creates a highly flammable solid waste hazard.

• Recovery: Using non-sparking tools (e.g., polypropylene scoops), sweep the saturated absorbent into a compatible, sealable high-density polyethylene (HDPE) or glass waste container.

• Disposal: Label strictly as "Hazardous Organic Waste - Ester" and process through your institution's Environmental Health and Safety (EHS) department in compliance with your site's Chemical Hygiene Plan[5].

Workflow Visualization

Operational workflow and emergency spill response pathway for lipophilic ester handling.

References

• Methyl 2-cyclohexyl-2-methylpropanoate - CSSB00010731997 Source: ChemSpace URL:[Link]

• 29 CFR 1910.1450 - Occupational exposure to hazardous chemicals in laboratories Source: Occupational Safety and Health Administration (OSHA) URL:[Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Research Council (NCBI Bookshelf / National Academies Press) URL:[Link]

• Environment, Health and Safety Manual - Chapter 05.09: Occupational Safety Policies Source: University of North Carolina (UNC) EHS URL:[Link]

Sources

• 1. 29 CFR § 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 2. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. mtpinnacle.com [mtpinnacle.com]
• 4. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]
• 5. Environment, Health and Safety Manual - Chapter 05.09: Occupational Safety Policies - OSHA Laboratory Standard [policies.unc.edu]